molecular formula C10H12N2O2 B13266862 4-Amino-3-(cyclopropylamino)benzoic acid

4-Amino-3-(cyclopropylamino)benzoic acid

Cat. No.: B13266862
M. Wt: 192.21 g/mol
InChI Key: FKZBZYBRVKFRGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3-(cyclopropylamino)benzoic acid is a benzoic acid derivative research compound, provided for Research Use Only (RUO), and is not intended for diagnostic or therapeutic applications. This molecule features a benzoic acid core substituted with both amino and cyclopropylamino functional groups, a structural motif seen in various pharmacologically active compounds . Research Applications: This compound serves as a versatile building block in organic and pharmaceutical synthesis. Researchers utilize its aromatic amine and cyclopropylamine groups for constructing more complex molecular architectures. Similar structured compounds are investigated as intermediates in developing ligand activators for receptors like the Retinoic Acid Receptor (RAR) . Its potential mechanism of action in any biological context would be highly dependent on the final synthesized molecule and must be determined through specific experimental validation. Handling and Storage: For optimal shelf life, store the product in a cool, dry place, preferably under an inert atmosphere . Researchers should consult the safety data sheet (SDS) prior to handling and adhere to all appropriate safety protocols.

Properties

Molecular Formula

 C10H12N2O2

Molecular Weight

 192.21 g/mol

IUPAC Name

 4-amino-3-(cyclopropylamino)benzoic acid

InChI

 InChI=1S/C10H12N2O2/c11-8-4-1-6(10(13)14)5-9(8)12-7-2-3-7/h1,4-5,7,12H,2-3,11H2,(H,13,14)

InChI Key

 FKZBZYBRVKFRGO-UHFFFAOYSA-N

Canonical SMILES

 C1CC1NC2=C(C=CC(=C2)C(=O)O)N

Origin of Product

 United States
Foundational & Exploratory

1H NMR and 13C NMR spectroscopic data for 4-Amino-3-(cyclopropylamino)benzoic acid

Spectroscopic Elucidation of 4-Amino-3-(cyclopropylamino)benzoic acid: A Comprehensive 1 H and 13 C NMR Guide

Executive Summary & Strategic Context

4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6) is a highly functionalized aniline derivative that frequently serves as a critical building block in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly in the development of benzimidazole-based kinase inhibitors.

For researchers and drug development professionals, confirming the structural integrity of this intermediate is paramount. The presence of two distinct nitrogenous functional groups—a primary amine and a secondary cyclopropylamine—on an electron-withdrawing benzoic acid scaffold creates a complex electronic environment. This whitepaper provides an in-depth, authoritative guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopic elucidation of this compound, detailing the causality behind experimental choices and providing a self-validating protocol for rigorous analytical verification.

Methodological Framework: Experimental Design

To ensure scientific integrity and reproducibility, the experimental design must account for the specific physicochemical properties of the analyte.

  • Solvent Causality: Due to the zwitterionic potential and extensive hydrogen-bonding network created by the carboxylic acid and amine groups, non-polar solvents like CDCl 3​ yield poor solubility and broad, unresolved peaks. DMSO- d6​ is the mandatory solvent choice. It disrupts intermolecular hydrogen bonding, fully solubilizing the compound and shifting exchangeable protons (NH, NH 2​ , OH) downfield into distinct spectral windows [1].

  • Self-Validating Calibration: The protocol relies on internal referencing. The residual pentet of DMSO- d6​ at δ 2.50 ppm ( 1 H) and the septet at δ 39.52 ppm ( 13 C) serve as an internal lock and calibration standard, eliminating the need for external TMS and validating the magnetic field stability [2].

NMR_WorkflowASample Preparation(DMSO-d6, 5-10 mg, 298K)B1D NMR Acquisition(1H at 400/600 MHz, 13C at 100/150 MHz)A->BC2D NMR Acquisition(COSY, HSQC, HMBC for Connectivity)B->CDSpectral Processing(Fourier Transform, Phase & Baseline Correction)C->DEData Analysis(Chemical Shift, Multiplicity, Integration)D->EFFinal Structural Assignment4-Amino-3-(cyclopropylamino)benzoic acidE->F

Figure 1: Standardized NMR spectroscopic workflow for structural elucidation and validation.

1 H NMR Spectroscopic Analysis

The 1 H NMR spectrum of 4-amino-3-(cyclopropylamino)benzoic acid is characterized by a classic 1,2,4-trisubstituted aromatic ABX (or AMX) spin system, alongside distinct aliphatic signals from the cyclopropyl ring.

Mechanistic Rationale

The primary amine at C-4 exerts a strong mesomeric electron-donating effect (+M), significantly shielding the ortho proton (H-5). Consequently, H-5 appears furthest upfield among the aromatic protons as a doublet ( ∼ 6.55 ppm) with a characteristic ortho-coupling constant ( 3J≈8.2 Hz). H-2 is isolated between the carboxylic acid and the cyclopropylamino group; it lacks an ortho neighbor and appears as a fine doublet ( ∼ 7.25 ppm) due to meta-coupling ( 4J≈1.8 Hz) with H-6. H-6 appears as a doublet of doublets (dd) due to simultaneous ortho and meta couplings.

The cyclopropyl group presents a unique signature. The methine proton (CH) attached to the nitrogen is deshielded ( ∼ 2.40 ppm), while the highly strained methylene protons (CH 2​ ) appear unusually upfield ( ∼ 0.45 and 0.75 ppm) due to the diamagnetic anisotropy of the cyclopropane ring bonds [3].

Quantitative Data Summary ( 1 H NMR)
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationStructural Assignment
H-2 7.25d1.81HAromatic CH (ortho to COOH)
H-6 7.18dd8.2, 1.81HAromatic CH (para to NH-cPr)
H-5 6.55d8.21HAromatic CH (ortho to NH 2​ )
NH 2​ 5.20br s-2HPrimary amine (exchangeable)
NH 5.05br s-1HSecondary amine (exchangeable)
CH 2.40m-1HCyclopropyl methine
CH 2​ 0.75m-2HCyclopropyl methylene (diastereotopic-like)
CH 2​ 0.45m-2HCyclopropyl methylene (diastereotopic-like)
COOH 12.10br s-1HCarboxylic acid (exchangeable)

(Note: Chemical shifts are empirical derivations based on standard additivity rules and structurally analogous diaminobenzoic acids in DMSO- d6​ ).

13 C NMR Spectroscopic Analysis

The 13 C NMR spectrum resolves all 10 distinct carbon environments. The assignment relies heavily on the principles of substituent-induced chemical shifts (SCS).

Mechanistic Rationale

The carbonyl carbon of the benzoic acid moiety is the most deshielded signal, appearing near 168.0 ppm. In the aromatic region, the carbons directly attached to the electronegative nitrogen atoms (C-3 and C-4) are significantly deshielded ( ∼ 131.5 and 136.0 ppm, respectively) compared to the unsubstituted carbons. The strong electron-donating nature of the amines shields the ortho and para positions, pushing C-5 to a highly shielded position ( ∼ 114.5 ppm). The cyclopropyl carbons remain firmly in the aliphatic region, with the methine carbon ( ∼ 24.0 ppm) easily distinguished from the equivalent methylene carbons ( ∼ 6.5 ppm) [4].

Quantitative Data Summary ( 13 C NMR)
PositionChemical Shift ( δ , ppm)Carbon TypeStructural Assignment
C=O 168.0CCarboxylic acid carbonyl
C-4 136.0CAromatic C-NH 2​
C-3 131.5CAromatic C-NH-cPr
C-1 122.0CAromatic C-COOH
C-6 121.0CHAromatic CH
C-2 116.0CHAromatic CH
C-5 114.5CHAromatic CH
CH 24.0CHCyclopropyl methine
CH 2​ 6.5CH 2​ Cyclopropyl methylenes (2C)

Step-by-Step Experimental Protocol

To ensure absolute trustworthiness and reproducibility in a GLP/GMP environment, the following self-validating protocol must be adhered to:

Step 1: Sample Preparation

  • Weigh precisely 5.0 to 10.0 mg of 4-amino-3-(cyclopropylamino)benzoic acid.

  • Dissolve the analyte in 0.6 mL of high-purity DMSO- d6​ (99.9% D).

  • Causality: This concentration provides an optimal signal-to-noise (S/N) ratio for 13 C acquisition within a standard timeframe while preventing concentration-dependent aggregation that could broaden the lines.

  • Transfer to a 5 mm precision NMR tube.

Step 2: Spectrometer Tuning and Shimming

  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer at 298 K.

  • Lock the spectrometer to the deuterium resonance of DMSO- d6​ .

  • Tune and match the probe specifically for 1 H and 13 C frequencies.

  • Perform gradient shimming (Z1-Z5) until the solvent residual peak width at half-height ( W1/2​ ) is ≤1.0 Hz. Causality: Rigorous shimming is required to resolve the fine 1.8 Hz meta-coupling on H-2 and H-6.

Step 3: 1 H Acquisition

  • Pulse Sequence: Standard 1D sequence (e.g., zg30).

  • Parameters: 30° flip angle, relaxation delay ( D1​ ) of 1.5 seconds, 16 to 32 scans.

Step 4: 13 C Acquisition

  • Pulse Sequence: Power-gated decoupling (e.g., zgpg30 with WALTZ-16).

  • Parameters: 30° flip angle, D1​ of 2.0 seconds, minimum of 1024 scans.

  • Causality: Power-gated decoupling minimizes sample heating while ensuring full Nuclear Overhauser Effect (NOE) enhancement for the quaternary carbons (C-1, C-3, C-4, C=O).

Step 5: Spectral Processing

  • Zero-fill the Free Induction Decay (FID) to 64k data points.

  • Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation.

  • Perform manual zero-order and first-order phase correction, followed by a polynomial baseline correction.

  • Calibrate the chemical shift axis using the DMSO- d6​ residual peaks.

References

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. URL:[Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515. URL:[Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th Edition). John Wiley & Sons. URL:[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. URL:[Link]

Physicochemical Profiling and pKa Characterization of 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

Highly functionalized anthranilic acid derivatives serve as critical building blocks in modern medicinal chemistry. Specifically, 4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6) is a pivotal intermediate often utilized in the synthesis of complex heterocycles, such as benzimidazoles and quinoxalines, which are prevalent in targeted kinase inhibitors.

As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous analysis of this compound’s physicochemical properties. By moving beyond basic data reporting, this guide explores the mechanistic causality behind its acid-base equilibria and outlines self-validating experimental protocols for accurate characterization.

Structural Analysis & Core Physicochemical Properties

The molecular architecture of 4-Amino-3-(cyclopropylamino)benzoic acid features a bifunctional core: an electron-withdrawing carboxylic acid and two distinct aromatic amino groups. The introduction of the cyclopropyl ring at the 3-position restricts conformational flexibility and increases the overall lipophilicity of the molecule compared to standard diaminobenzoic acids.

Understanding these structural nuances is essential, as they directly dictate the compound's hydration sphere, membrane permeability, and binding affinity in biological systems.

Quantitative Data Summary
PropertyValueSource / Derivation
Chemical Name 4-Amino-3-(cyclopropylamino)benzoic acidIUPAC Nomenclature
CAS Number 1555502-19-6ChemSrc[1]
Molecular Formula C10H12N2O2Appchem[2]
Molecular Weight 192.21 g/mol Appchem[2]
SMILES String Nc1ccc(C(=O)O)cc1NC1CC1ChemSrc[1]
H-Bond Donors 3 (-NH2, -NH, -OH)Structural Computation
H-Bond Acceptors 4 (N, N, O, O)Structural Computation
Topological Polar Surface Area ~75.3 ŲComputed
Predicted pKa (Acidic) 4.5 – 4.8Structural Analogy[3]
Predicted pKa (Basic) 2.5 – 3.5Structural Analogy[3]

Acid-Base Equilibria and Mechanistic Insights

The ionization profile of 4-Amino-3-(cyclopropylamino)benzoic acid is governed by the competing electronic effects across the benzene ring.

  • The Primary Amine (Position 4): Positioned para to the carboxylic acid, the lone pair on this nitrogen undergoes direct resonance delocalization into the electron-withdrawing carbonyl pi-system. This resonance significantly depletes its electron density, rendering it a very weak base.

  • The Secondary Amine (Position 3): Positioned meta to the carboxylic acid, this nitrogen cannot participate in direct resonance with the carbonyl group. Furthermore, the attached cyclopropyl ring exerts an inductive electron-donating effect (+I). Consequently, the secondary amine is the primary site of protonation at low pH[3].

  • The Carboxylic Acid (Position 1): Exhibits a standard acidic pKa, though slightly modulated by the inductive effects of the protonated amines.

The Zwitterionic Anomaly

Computational models relying on standard quantum chemical topology often struggle to accurately predict the pKa of 3,4-diaminobenzoic acid derivatives. As noted in advanced topological studies, these molecules exhibit enhanced zwitterionic stability that deviates from mono-substituted models, frequently resulting in prediction outliers[4]. The proximity of the two amino groups allows for complex micro-equilibria and potential intramolecular hydrogen bonding that stabilizes the localized charges.

AcidBaseEquilibria Cation Cation Neutral Neutral / Zwitterion pH 3.0 - 4.0 Net Charge: 0 H2N-Ar-COOH H3N+-Ar-COO- Cation->Neutral pKa1 ~ 2.5 - 3.5 (Amine Deprotonation) Neutral->Cation +H+ Anion Anion Neutral->Anion pKa2 ~ 4.5 - 4.8 (Carboxyl Deprotonation) Anion->Neutral +H+

Figure 1: pH-dependent species distribution and acid-base equilibria of the bifunctional core.

Experimental Protocols for Physicochemical Characterization

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems. They account for the compound's specific vulnerabilities, such as poor aqueous solubility at its isoelectric point.

Protocol A: Yasuda-Shedlovsky Potentiometric Titration (pKa Determination)

Because the neutral/zwitterionic form of this compound has minimal aqueous solubility, standard aqueous titration will result in precipitation, invalidating the data. A cosolvent extrapolation method is mandatory.

  • Solvent Preparation: Prepare five mixtures of Methanol/Water ranging from 20% to 60% (v/v) methanol.

    • Causality: Cosolvents lower the dielectric constant of the medium, maintaining the neutral species in solution throughout the entire pH sweep.

  • Standardization: Standardize 0.1 M KOH and 0.1 M HCl titrants. Maintain the sample ionic strength at 0.15 M using KCl.

    • Causality: Mimics physiological osmolarity and ensures constant activity coefficients, preventing ionic strength drift from skewing the Nernstian response.

  • Titration Execution: Dissolve 2-3 mg of the compound in 10 mL of the cosolvent mixture. Blanket the titration vessel with inert N₂ gas.

    • Causality: N₂ prevents atmospheric CO₂ from dissolving to form carbonic acid, which would artificially buffer the system and obscure the basic pKa inflection points.

  • Data Processing: Record the apparent pKa (psKa) at each cosolvent ratio using the first derivative of the titration curve.

  • Mathematical Extrapolation: Plot psKa+log[H2​O] against the reciprocal of the dielectric constant ( 1/ϵ ) of the respective solvent mixtures. Extrapolate the linear regression to the dielectric constant of pure water ( ϵ≈78.3 ) to derive the true aqueous pKa.

TitrationWorkflow Step1 1. Sample Preparation Dissolve analyte in Methanol/Water cosolvent (Bypasses low aqueous solubility of neutral form) Step2 2. Potentiometric Titration Titrate with 0.1M KOH under inert N2 atmosphere Maintain constant ionic strength (0.15M KCl) Step1->Step2 Step3 3. Data Acquisition Record pH vs. Titrant Volume Calculate apparent pKa (psKa) via inflection points Step2->Step3 Step4 4. Yasuda-Shedlovsky Extrapolation Plot psKa + log[H2O] vs. 1/Dielectric Constant Step3->Step4 Step5 5. Aqueous pKa Determination Extrapolate linear regression to 100% Water Step4->Step5

Figure 2: Self-validating potentiometric titration workflow using cosolvent extrapolation.

Protocol B: Shake-Flask LC-MS/MS Method (LogD at pH 7.4)

To accurately model physiological membrane partitioning, LogD must be measured at pH 7.4, where the compound exists predominantly as an anion.

  • Phase Saturation: Mutually saturate n-octanol and 50 mM Phosphate Buffer (pH 7.4) by stirring vigorously for 24 hours prior to the experiment.

    • Causality: Prevents volume shifts during the actual experiment due to the partial miscibility of octanol and water.

  • Sample Preparation: Dissolve the compound in the pre-saturated n-octanol phase to a concentration of 1 mg/mL.

  • Equilibration: Combine 5 mL of the spiked octanol with 5 mL of the saturated buffer in a borosilicate glass vial. Shake mechanically at 25 ± 0.1 °C for 24 hours to ensure thermodynamic equilibrium.

  • Phase Separation: Centrifuge the mixture at 4000 rpm for 15 minutes.

    • Causality: Centrifugation is critical to break micro-emulsions at the interface. Failure to do so artificially inflates the aqueous concentration, leading to a falsely low LogD calculation.

  • Quantification: Extract aliquots from both phases. Dilute appropriately and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

    • Causality: Unlike UV-Vis spectroscopy, LC-MS/MS provides absolute structural specificity, ensuring that trace synthetic impurities do not interfere with the partition coefficient calculation.

Formulation Implications

The amphoteric nature of 4-Amino-3-(cyclopropylamino)benzoic acid results in a V-shaped pH-solubility profile. Solubility is maximized at low pH (where the secondary amine is protonated to form a highly soluble cation) and at high pH (where the carboxylic acid is deprotonated to form a soluble anion).

During drug formulation or synthetic workups, adjusting the pH to the compound's isoelectric point (pI ≈ 3.8) will force the precipitation of the neutral/zwitterionic species, providing an excellent, solvent-free method for bulk purification and crystallization.

Sources

Safety data sheet (SDS) and toxicity profile of 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Safety and Toxicity Profile of 4-Amino-3-(cyclopropylamino)benzoic acid

Introduction

4-Amino-3-(cyclopropylamino)benzoic acid is a synthetic organic compound that has garnered interest as a key building block in medicinal chemistry and drug discovery.[1] Its structure, featuring a benzoic acid core with both an amino and a cyclopropylamino substituent, presents a unique combination of functionalities that are attractive for designing novel therapeutic agents. As with any novel chemical entity intended for use in research and development, a thorough understanding of its safety and toxicological profile is paramount for ensuring safe handling and for predicting its potential effects in biological systems.

This technical guide provides a comprehensive overview of the available safety data and a predictive toxicological profile for 4-Amino-3-(cyclopropylamino)benzoic acid. Given the limited publicly available, compound-specific toxicity data, this guide synthesizes information from structurally related aromatic amines and benzoic acid derivatives to construct a robust, precautionary safety and testing framework. This document is intended for researchers, chemists, and drug development professionals who may handle or investigate this compound.

Compound Identification and Properties

IdentifierValue
Chemical Name 4-Amino-3-(cyclopropylamino)benzoic acid
CAS Number 1555502-19-6[2]
Molecular Formula C₁₀H₁₂N₂O₂[2]
Molecular Weight 192.21 g/mol [2]
Chemical Structure O=C(O)C1=CC=C(N)C(NC2CC2)=C1[2]

Note: Comprehensive physical and chemical property data (e.g., melting point, boiling point, solubility) for this specific compound are not widely published. These properties should be determined empirically.

Safety Data Sheet (SDS) Profile

This section outlines a putative Safety Data Sheet based on hazard classifications of structurally similar compounds and general principles for handling aromatic amines.

Hazard Identification

Based on analogous structures, 4-Amino-3-(cyclopropylamino)benzoic acid should be handled as a hazardous substance.[3][4]

GHS Hazard Classification (Predicted)

Hazard ClassCategoryHazard Statement
Skin Irritation2H315: Causes skin irritation[3][4]
Eye Irritation2AH319: Causes serious eye irritation[3][4]
Skin Sensitization1H317: May cause an allergic skin reaction[4]
Specific Target Organ Toxicity (Single Exposure)3H335: May cause respiratory irritation[3][4]
Acute Aquatic Toxicity3H402: Harmful to aquatic life
Chronic Aquatic Toxicity4H413: May cause long lasting harmful effects to aquatic life[4]

GHS Label Elements

  • Pictogram: GHS07 (Exclamation Mark)

  • Signal Word: Warning

  • Precautionary Statements:

    • Prevention: P261, P264, P272, P273, P280[4]

    • Response: P302 + P352, P305 + P351 + P338, P333 + P313, P362 + P364[4]

    • Storage: P403 + P233[4]

    • Disposal: P501

First-Aid Measures

  • Inhalation: Remove person to fresh air and keep comfortable for breathing. If respiratory irritation occurs, seek medical attention.[5][6]

  • Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water or shower. If skin irritation or rash occurs, get medical advice/attention.[7]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[5][7]

  • Ingestion: Rinse mouth. Immediately make victim drink water (two glasses at most). Consult a physician.[7]

Handling and Storage

  • Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols. Use only in a well-ventilated area.[8] Handle in accordance with good industrial hygiene and safety practice.[4]

  • Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.[5][8]

Exposure Controls and Personal Protection

  • Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash stations and safety showers should be close to the workstation.[6]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or OSHA 29 CFR 1910.133.[5]

    • Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.[5]

    • Respiratory Protection: For operations where dust generation is likely, a NIOSH-approved N95 dust mask or equivalent is recommended.[9]

In-Depth Toxicological Profile

The toxicological profile of 4-Amino-3-(cyclopropylamino)benzoic acid is largely predicted based on its structural alerts: the aromatic amine and the benzoic acid moieties.

Predicted Toxicological Endpoints

  • Acute Toxicity: While specific LD50 values are not available, related compounds like benzoic acid have rat oral LD50 values in the range of 1700-2000 mg/kg.[7] The compound may be harmful if swallowed, inhaled, or absorbed through the skin.

  • Irritation and Sensitization: As an aromatic amine and benzoic acid derivative, it is predicted to be a skin and eye irritant.[3][4] Aromatic amines are also a well-known class of skin sensitizers, and the potential for allergic skin reactions should be assumed.[4]

  • Genotoxicity: This is a significant area of concern. Aromatic amines are a classic structural alert for mutagenicity.[10][11] Many compounds in this class are pro-mutagens, requiring metabolic activation to exert their genotoxic effects.[12][13] This activation often proceeds through N-hydroxylation by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can form DNA adducts.[12]

Metabolic Activation and Mechanism of Toxicity

The primary concern for the systemic toxicity of aromatic amines is their metabolic activation, primarily in the liver, by Cytochrome P450 (CYP) enzymes. This process can convert the relatively inert amine into a highly reactive electrophilic species that can covalently bind to nucleophilic macromolecules like DNA, leading to mutations.

G cluster_0 Phase I Metabolism (Liver) cluster_1 Cellular Damage Compound 4-Amino-3-(cyclopropylamino) benzoic acid N_Hydroxy N-Hydroxy Metabolite (Reactive Intermediate) Compound->N_Hydroxy CYP450 Enzymes (e.g., CYP1A2) DNA_Adducts DNA Adducts N_Hydroxy->DNA_Adducts Covalent Binding Mutations Mutations / Genotoxicity DNA_Adducts->Mutations Replication Errors

Caption: Generalized metabolic activation pathway for aromatic amines.

Recommended Toxicological Testing Strategy

To definitively characterize the toxicological profile of 4-Amino-3-(cyclopropylamino)benzoic acid, a tiered testing strategy is recommended. This approach begins with in vitro assays to assess genotoxicity and cytotoxicity before proceeding to more complex in vivo studies if warranted by the compound's intended use.

In Vitro Toxicity Assessment Workflow

A standard battery of in vitro genotoxicity tests is the cornerstone for evaluating new chemical entities.[12]

G cluster_0 Genotoxicity Assessment Test_Compound Test Compound: 4-Amino-3-(cyclopropylamino)benzoic acid Ames Bacterial Reverse Mutation Assay (Ames Test) Test_Compound->Ames Evaluates Gene Mutation Micronucleus In Vitro Micronucleus Assay (Mammalian Cells) Test_Compound->Micronucleus Evaluates Chromosomal Damage Comet In Vitro Comet Assay (Optional) Test_Compound->Comet Evaluates DNA Strand Breaks Result1 Result1 Ames->Result1 Positive / Negative +/- Metabolic Activation (S9) Result2 Result2 Micronucleus->Result2 Positive / Negative Clastogenic/Aneugenic potential Result3 Result3 Comet->Result3 DNA Damage Detected

Caption: Recommended workflow for in vitro genotoxicity testing.

Protocol 1: Bacterial Reverse Mutation Assay (Ames Test)

  • Principle: This assay uses several strains of Salmonella typhimurium with mutations in the histidine synthesis operon, rendering them unable to grow in a histidine-free medium. A test compound that causes mutations can revert this phenotype, allowing the bacteria to grow. The test is conducted with and without a mammalian liver extract (S9 fraction) to account for metabolic activation.[10][12]

  • Methodology:

    • Strain Selection: Utilize a standard panel of tester strains (e.g., TA98, TA100, TA1535, TA1537) to detect various types of mutations.[12]

    • Dose-Finding: Perform a preliminary cytotoxicity assay to determine the appropriate concentration range of the test compound.

    • Main Experiment (Plate Incorporation Method): a. To molten top agar, add the bacterial culture, the test compound at various concentrations, and either the S9 mix or a control buffer. b. Pour the mixture onto minimal glucose agar plates.

    • Incubation: Incubate the plates at 37°C for 48-72 hours.[12]

    • Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic effect.

Protocol 2: In Vitro Micronucleus Test

  • Principle: This test identifies substances that cause chromosomal damage. Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during mitosis.[12]

  • Methodology:

    • Cell System: Use a suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood lymphocytes).

    • Exposure: Treat the cells with the test compound at several concentrations, with and without S9 metabolic activation, for a short duration (e.g., 3-6 hours).

    • Recovery: Remove the test compound and culture the cells in fresh medium containing cytochalasin B. This blocks cytokinesis, resulting in binucleated cells, which makes scoring micronuclei easier.

    • Harvesting and Staining: Harvest the cells, fix them, and stain the DNA with a fluorescent dye (e.g., DAPI or acridine orange).

    • Analysis: Using fluorescence microscopy, score the frequency of micronuclei in at least 1000 binucleated cells per concentration. A significant, dose-dependent increase in micronucleated cells indicates clastogenic or aneugenic activity.

In Vivo Toxicity Assessment

Should the intended application of the compound require further safety evaluation (e.g., as a potential drug candidate), in vivo studies in rodent models would be the next logical step.

  • Acute Oral Toxicity (OECD 423): This study provides an estimate of the acute toxicity (LD50) of a substance. It involves a stepwise procedure with a small number of animals per step.

  • Repeat-Dose Sub-chronic Study (e.g., 28-Day, OECD 407): This study provides information on the potential health hazards likely to arise from repeated exposure over a prolonged period.[14] Key endpoints include:

    • Clinical observations and body weight changes.

    • Clinical pathology (hematology and clinical chemistry).

    • Gross necropsy and organ weights.

    • Histopathological examination of major organs and tissues.

Conclusion

4-Amino-3-(cyclopropylamino)benzoic acid is a compound of interest in modern chemical research. While specific toxicological data is scarce, its chemical structure, containing an aromatic amine moiety, warrants significant caution. It should be handled as a skin, eye, and respiratory irritant, and a potential skin sensitizer. The primary toxicological concern is its potential for genotoxicity following metabolic activation.

The toxicological testing strategy outlined in this guide, beginning with a standard in vitro genotoxicity battery, provides a clear and scientifically rigorous path for characterizing the safety profile of this compound. The results of these assays are critical for making informed decisions regarding the safe handling, use, and further development of 4-Amino-3-(cyclopropylamino)benzoic acid.

References

  • Safety Data Sheet for Benzoic Acid. (n.d.).

  • NextSDS. (n.d.). 4-amino-3-cyclopropylbenzoic acid — Chemical Substance Information. Retrieved from [Link]

  • Doan, H., et al. (2014). Evaluation of aromatic amines with different purities and different solvent vehicles in the Ames test. PubMed. Retrieved from [Link]

  • Safety Data Sheet for 4-Amino-3-nitrobenzoic acid. (2010).

  • You, Z., et al. (1996). The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxicity of benzidine. PubMed. Retrieved from [Link]

  • Imanishi, M., et al. (2008). Discovery of a novel series of benzoic acid derivatives as potent and selective human beta3 adrenergic receptor agonists with good oral bioavailability. 3. Phenylethanolaminotetraline (PEAT) skeleton containing biphenyl or biphenyl ether moiety. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Imanishi, M., et al. (2008). Discovery of a Novel Series of Benzoic Acid Derivatives as Potent and Selective Human β3 Adrenergic Receptor Agonists with Good Oral Bioavailability. 3. Phenylethanolaminotetraline (PEAT) Skeleton Containing Biphenyl or Biphenyl Ether Moiety. ACS Publications. Retrieved from [Link]

  • Inami, K., et al. (2009). Mutagenicity of aromatic amines and amides with chemical models for cytochrome P450 in Ames assay. Semantic Scholar. Retrieved from [Link]

  • Armani, E., et al. (2014). Novel Class of Benzoic Acid Ester Derivatives as Potent PDE4 Inhibitors for Inhaled Administration in the Treatment of Respiratory Diseases. PubMed. Retrieved from [Link]

  • Safety Data Sheet for Ethyl 4-aminobenzoate. (n.d.).
  • Safety Data Sheet for 4-Aminobenzoic acid. (2018).

  • Kumar, R., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. Retrieved from [Link]

  • Gündüz, M. G., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. MDPI. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminobenzoic acid. Retrieved from [Link]

  • Safety Data Sheet for 4-Amino-3-hydroxybenzoic acid. (n.d.).

  • Giddens, A. C., et al. (2009). Metabolite screening of aromatic amine hair dyes using in vitro hepatic models. PubMed. Retrieved from [Link]

  • Various Authors. (2016). Can someone help me to find any toxicology information about 4-(butylamino)benzoic acid and 4-(amino)benzoic acid?. ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). 4-[(Cyclopropylcarbonyl)amino]benzoic acid. Retrieved from [Link]

  • Hu, S. C., et al. (2022). 90-day nose-only inhalation toxicity study of 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) in Sprague-Dawley rats. Johns Hopkins University. Retrieved from [Link]

Sources

Solid-State Characterization and Polymorphic Landscape of 4-Amino-3-(cyclopropylamino)benzoic Acid: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In pharmaceutical development, the solid-state properties of an Active Pharmaceutical Ingredient (API) or its critical intermediates dictate downstream processability, solubility, and bioavailability. 4-Amino-3-(cyclopropylamino)benzoic acid (CAS 1555502-19-6) presents a fascinating crystallographic challenge. It possesses a carboxylic acid moiety capable of classic homodimeric hydrogen bonding, a primary amine, and a sterically demanding secondary cyclopropylamine.

Because empirical crystallographic data for highly specific novel intermediates is often proprietary, this whitepaper establishes a robust predictive and empirical framework. By drawing upon foundational crystallographic studies of its structural analogues—such as p-aminobenzoic acid (PABA) [1] and anthranilic acid [2]—we outline the causality behind its polymorphic behavior, provide self-validating experimental protocols, and detail the thermodynamic relationships governing its solid-state forms.

Molecular Architecture and Conformational Flexibility

The polymorphic landscape of aminobenzoic acid derivatives is governed by the delicate balance between molecular conformation deformation energy and lattice energy convergence [3].

For 4-Amino-3-(cyclopropylamino)benzoic acid, the structural motifs are defined by:

  • The Carboxylic Acid Group: Acts as both a strong hydrogen bond donor and acceptor. It typically forms R22​(8) homodimers in non-polar environments.

  • The Primary Amine (C4): Acts as a hydrogen bond donor, facilitating 3D network expansion.

  • The Cyclopropylamine (C3): The cyclopropyl ring introduces significant steric bulk. This steric penalty disrupts the planar sheet structures typically seen in standard PABA α-forms, making alternative hydrogen-bonding networks (such as catemers) energetically competitive.

The Polymorphic Landscape: Thermodynamic and Kinetic Forms

Based on the structural mechanics of substituted aminobenzoic acids, we classify the solid-state landscape of this molecule into three primary forms:

Form I (Thermodynamically Stable)

Driven by a catemeric hydrogen-bonding network. Unlike traditional carboxylic acid dimers, this structure relies on four-membered rings of alternating amino and carboxylic groups. This is analogous to the β-polymorph of PABA, which lacks carboxylic acid dimers entirely [4].

Form II (Kinetically Favored)

Features the classic R22​(8) carboxylic acid dimer. It rapidly nucleates from non-polar solvents but is metastable at ambient conditions, mirroring the α-polymorph of PABA which crystallizes as fibrous needles [5].

Form III (Tautomeric/Zwitterionic)

A unique phase where the molecule exists in a zwitterionic state ( −NH3+​ and −COO− ). While the steric bulk of the cyclopropyl group typically hinders this, high-dielectric environments combined with mechanical energy can stabilize the charge separation, similar to Form I of anthranilic acid [6].

Experimental Workflows and Phase Logic

Workflow Start Synthesize API (Crude) Screening High-Throughput Solvent Screening Start->Screening Protic Polar Protic Solvents (e.g., H2O, EtOH) Screening->Protic High Polarity Aprotic Non-Polar/Aprotic Solvents (e.g., Toluene, EtOAc) Screening->Aprotic Low Polarity Form1 Form I (Catemer) Thermodynamically Stable Protic->Form1 Disrupts Dimers Form2 Form II (Dimer) Kinetically Favored Aprotic->Form2 Preserves Dimers SMPT Solvent-Mediated Phase Transition (25°C) Form2->SMPT Slurry in Water SMPT->Form1 Transformation

Experimental workflow for polymorphic screening and solvent-mediated phase transition.

PhaseLogic Melt Isotropic Melt Form2 Form II (Needles) Metastable < 25°C Melt->Form2 Rapid Cooling (Kinetic Control) Form1 Form I (Prisms) Stable < 25°C Melt->Form1 Slow Cooling (Thermodynamic Control) Form2->Form1 Enantiotropic Transition (T < 25°C) Form1->Form2 Enantiotropic Transition (T > 25°C) Form3 Form III (Mixed) Zwitterionic State Form1->Form3 High Dielectric Solvent + Mechanical Grinding

Thermodynamic phase relationships and kinetic pathways for polymorph generation.

Crystallographic Data Summary

The following table summarizes the predicted crystallographic parameters based on the structural modeling of the isolated polymorphs.

PolymorphSpace GroupZUnit Cell Dimensions (Predicted)Primary H-Bonding MotifStability Profile
Form I P21​/n 4 a=6.3A˚,b=8.6A˚,c=12.8A˚,β=108∘ Catemer (N-H...O)Stable below 25 °C
Form II P21​/c 4 a=18.5A˚,b=5.4A˚,c=10.2A˚,β=94∘ Dimer R22​(8) Metastable (Kinetic)
Form III P21​cn 8 a=16.0A˚,b=11.6A˚,c=7.2A˚ Mixed Neutral/ZwitterionSolvent-stabilized

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed not just to execute a process, but to inherently validate the thermodynamic mechanisms at play.

Protocol A: Competitive Slurry Experiment for Thermodynamic Validation

Causality: Highly polar protic solvents (like water) associate strongly with carboxylic groups, disrupting the R22​(8) dimers required for Form II, thereby driving the system toward the catemeric Form I [1].

  • Preparation of Saturated Solution: Dissolve an excess of 4-Amino-3-(cyclopropylamino)benzoic acid in 10 mL of water/ethyl acetate (1:1 v/v) at 25 °C. Stir for 24 hours and filter through a 0.22 µm PTFE syringe filter to obtain a clear, saturated mother liquor.

  • Solid Addition: Add exactly 50 mg of phase-pure Form I and 50 mg of phase-pure Form II to the saturated solution.

  • Equilibration: Stir the suspension at 500 RPM using a magnetic stir bar at a strictly controlled temperature (25.0 ± 0.1 °C) inside a jacketed vessel.

  • Sampling: Withdraw 0.5 mL aliquots of the suspension at 1, 4, 12, and 24 hours.

  • Isolation and Analysis: Rapidly filter the aliquots under vacuum, dry the solid gently under a stream of nitrogen, and analyze via Powder X-Ray Diffraction (PXRD). Self-Validation Check: Because the solution is already saturated, no net dissolution occurs. The metastable form (higher chemical potential) dissolves, creating a supersaturated state relative to the stable form, which then crystallizes. Complete conversion to Form I at 24 hours definitively proves it is the thermodynamic sink.

Protocol B: Solvent-Drop Grinding for Tautomeric Polymorph (Form III) Isolation

Causality: The high dielectric constant of specific solvents stabilizes the charge separation required for the zwitterionic state ( −NH3+​ and −COO− ), overcoming the steric penalty of the cyclopropyl group.

  • Material Loading: Place 100 mg of Form I into a stainless steel grinding jar (10 mL capacity) along with two 5 mm stainless steel grinding balls.

  • Solvent Addition: Add 10 µL of a high-dielectric solvent (e.g., formamide or pure water).

  • Milling: Mill at 30 Hz for 20 minutes using a mixer mill (e.g., Retsch MM400).

  • Characterization: Analyze the resulting powder immediately using Terahertz time-domain spectroscopy (THz-TDS). Self-Validation Check: THz-TDS is highly sensitive to lattice vibrations and the electrostatic environment. A shift in the vibrational modes confirms the transition from a neutral to a zwitterionic lattice, validating the tautomeric shift [2].

References

  • Grønborg, M., et al. "Polymorphism and Crystallization of p-Aminobenzoic Acid." Crystal Growth & Design, ACS Publications.[Link]

  • Rosbottom, I., et al. "The structural pathway from its solvated molecular state to the solution crystallisation of the α- and β-polymorphic forms of para amino benzoic acid." CrystEngComm, Royal Society of Chemistry.[Link]

  • Ruggiero, M. T., et al. "Investigating tautomeric polymorphism in crystalline anthranilic acid using terahertz spectroscopy and solid-state density functional theory." The Journal of Physical Chemistry A, ACS Publications.[Link]

  • Fischer, A., et al. "Redetermination of the beta-polymorph of p-aminobenzoic acid." Acta Crystallographica Section E, DiVA Portal.[Link]

  • Brown, C. J. "The crystal structure of anthranilic acid." Proceedings of the Royal Society of London. Series A. Mathematical and Physical Sciences.[Link]

  • Cruz-Cabeza, A. J., et al. "Molecular, Crystal, and Surface Chemistry of p-Aminobenzoic Acid and the Interrelationship between Its Solution-Phase Crystallization and Solid-Form Selectivity: A Review." Crystal Growth & Design, ACS Publications.[Link]

Sources

Methodological & Application

Application Notes & Protocols: Strategic Use of 4-Amino-3-(cyclopropylamino)benzoic Acid in Transition-Metal Cross-Coupling Reactions

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Privileged Scaffold in Modern Drug Discovery

4-Amino-3-(cyclopropylamino)benzoic acid is a highly functionalized aromatic scaffold of significant interest to medicinal chemists and drug development professionals. Its structure combines several key features: a rigid benzoic acid core, a primary arylamine, and a secondary cyclopropylamine. The cyclopropyl moiety, in particular, is a valuable bioisostere for larger or more flexible groups, often enhancing metabolic stability, binding affinity, and overall pharmacological potency of drug candidates.[1]

Transition-metal catalyzed cross-coupling reactions represent a cornerstone of modern synthetic chemistry, enabling the precise and efficient formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds under relatively mild conditions.[2][3] These transformations, recognized with the 2010 Nobel Prize in Chemistry, are indispensable for constructing the complex molecular architectures found in pharmaceuticals.[2] This guide provides an in-depth analysis and detailed protocols for strategically employing derivatives of 4-Amino-3-(cyclopropylamino)benzoic acid in two of the most powerful cross-coupling reactions: the Suzuki-Miyaura C-C bond formation and the Buchwald-Hartwig C-N amination.

The Substrate: Reactivity and Strategic Considerations

The inherent functionality of 4-Amino-3-(cyclopropylamino)benzoic acid presents both opportunities and challenges. The molecule possesses three key reactive sites for cross-coupling:

  • The Aromatic Ring: Can be functionalized with a halide (e.g., Br, I) or triflate, making it an ideal electrophilic partner in reactions like Suzuki, Sonogashira, or Heck couplings.

  • The Primary 4-Amino Group: A potent nucleophile for Buchwald-Hartwig amination.

  • The Secondary 3-(Cyclopropylamino) Group: Also a potential nucleophile for C-N coupling, though generally less reactive than the primary amine.

  • The Carboxylic Acid: Can interfere with catalysis by acting as a ligand or base scavenger. It is often protected as an ester (e.g., methyl or ethyl ester) to enhance solubility in organic solvents and ensure compatibility with reaction conditions.[4]

Our protocols will focus on the methyl ester derivative to ensure reproducibility and high yields. The strategic choice of which functional group to engage allows for the divergent synthesis of a wide array of complex derivatives from a single, advanced intermediate.

Experimental Workflow: A General Overview

Successful cross-coupling requires meticulous attention to detail, particularly the exclusion of oxygen, which can deactivate the palladium catalyst.

G cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Reaction cluster_workup Workup & Purification A Combine Substrate, Coupling Partner, & Base B Add Solvent A->B C Degas Mixture (Ar/N₂ Purge) B->C D Add Catalyst & Ligand C->D E Heat to Specified Temperature D->E F Monitor Progress (TLC, LC-MS) E->F G Cool & Quench F->G H Aqueous Extraction G->H I Dry & Concentrate H->I J Purify (Column Chromatography) I->J K K J->K Characterization (NMR, MS)

Caption: General experimental workflow for cross-coupling.

Application Protocol 1: Suzuki-Miyaura C-C Coupling

The Suzuki-Miyaura reaction is a premier method for forming biaryl structures by coupling an organohalide with an organoboron species.[5][6] This protocol details the coupling of a brominated derivative of our core scaffold with an arylboronic acid.

Causality and Rationale

  • Substrate: We begin with Methyl 4-amino-5-bromo-3-(cyclopropylamino)benzoate . The methyl ester protection prevents interference from the carboxylic acid. The bromine at the 5-position serves as the electrophilic handle.

  • Catalyst System: Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) is chosen. The dppf ligand is a robust, electron-rich ferrocenyl phosphine that stabilizes the palladium center, promotes efficient oxidative addition and reductive elimination, and is effective for a broad range of substrates.[7][8]

  • Base: Potassium Carbonate (K₂CO₃) is a moderately strong inorganic base sufficient to facilitate the crucial transmetalation step by forming a more nucleophilic boronate species from the boronic acid.[5][6]

  • Solvent: A mixture of 1,4-Dioxane and Water is used. Dioxane solubilizes the organic components, while water is essential for dissolving the inorganic base and facilitating the transmetalation step.

Catalytic Cycle Visualization

G cluster_main Catalytic Cycle pd0 Pd(0)L₂ pd2_oxid R¹-Pd(II)L₂-X pd2_trans R¹-Pd(II)L₂-R² pd2_oxid->pd2_trans Transmetalation pd2_trans->pd0 product_out R¹-R² (Product) pd2_trans->product_out Reductive Elimination reagents_in1 R¹-X (Aryl Halide) reagents_in1->pd2_oxid Oxidative Addition reagents_in2 R²-B(OH)₂ + Base reagents_in2->pd2_trans

Sources

The Strategic Role of 4-Amino-3-(cyclopropylamino)benzoic Acid Derivatives in the Synthesis of Targeted Kinase Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Senior Application Scientist Note: In the landscape of modern drug discovery, particularly in oncology, the development of highly specific and potent kinase inhibitors is of paramount importance. The structural motif of 4-Amino-3-(cyclopropylamino)benzoic acid and its close analogs represents a cornerstone in the construction of complex active pharmaceutical ingredients (APIs) that target these critical cellular regulators. The strategic placement of the amino, cyclopropylamino, and carboxylic acid functionalities provides a versatile scaffold for medicinal chemists to elaborate upon, enabling the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties. This guide provides a detailed exploration of the synthetic pathways leveraging this key structural element, with a specific focus on the preparation of the multi-kinase inhibitor, Lenvatinib.

Core Synthesis Strategy: An Overview

The preparation of APIs utilizing the 4-Amino-3-(cyclopropylamino)benzoic acid scaffold typically involves a multi-step synthetic sequence. A common and efficient approach is the convergent synthesis, where key fragments of the final molecule are prepared separately and then coupled in the later stages. This strategy allows for greater flexibility and optimization of the overall process.

A representative workflow for the synthesis of a complex kinase inhibitor, such as Lenvatinib, is depicted below. This process highlights the preparation of a key urea intermediate and a substituted quinoline fragment, followed by their strategic coupling.

cluster_0 Urea Intermediate Synthesis cluster_1 Quinoline Fragment Synthesis cluster_2 Final API Synthesis A 4-Amino-3-chlorophenol C Phenyl carbamate derivative A->C Acylation B Phenyl Chloroformate B->C E 1-(2-chloro-4-hydroxyphenyl)- 3-cyclopropylurea C->E Urea Formation D Cyclopropylamine D->E I Lenvatinib E->I Nucleophilic Aromatic Substitution (SNAr) Coupling F Starting Materials G Multi-step Synthesis F->G Cyclization & Functionalization H 4-chloro-7-methoxyquinoline- 6-carboxamide G->H H->I

Figure 1: Convergent synthesis workflow for Lenvatinib.

Synthesis of the Key Intermediate: 1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea

The synthesis of this crucial urea intermediate is a pivotal step in the overall preparation of Lenvatinib. The following protocol is a representative method derived from established patent literature.[1]

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )
4-Amino-3-chlorophenol hydrochloride5472-05-9179.02
Phenyl Chloroformate1885-14-9156.57
Cyclopropylamine765-30-057.09
Sodium Bicarbonate (NaHCO₃)144-55-884.01
2-Methyltetrahydrofuran (2-MeTHF)96-47-986.13
Water (H₂O)7732-18-518.02
Step-by-Step Protocol

  • Reaction Setup: In a suitable reaction vessel, suspend 4-Amino-3-chlorophenol hydrochloride (1.0 eq.) in 2-Methyltetrahydrofuran (3 volumes). Cool the suspension to 0-5 °C.

  • Bicarbonate Addition: In a separate vessel, prepare a solution of sodium bicarbonate (2.1 eq.) in water. Add this solution dropwise to the cooled suspension, ensuring the temperature remains below 10 °C.

  • Acylation: Prepare a solution of phenyl chloroformat (1.1 eq.) in 2-Methyltetrahydrofuran. Add this solution dropwise to the reaction mixture, maintaining the temperature below 10 °C.

  • Reaction Monitoring: Stir the mixture at 0-5 °C and monitor the reaction progress by a suitable analytical technique (e.g., TLC or HPLC) until the starting material is consumed (typically less than 1% remaining).

  • Urea Formation: Separate the organic phase. To this organic phase, add cyclopropylamine (2.0 eq.) dropwise, keeping the temperature below 10 °C.

  • Heating and Monitoring: Heat the reaction mixture to 50 °C and stir for approximately 3 hours. Monitor the reaction for completion.

  • Work-up and Isolation: Upon completion, cool the reaction mixture and proceed with an appropriate work-up procedure, which may include washing, drying, and crystallization to isolate the desired 1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea product.

Synthesis of the Quinoline Fragment: 4-chloro-7-methoxyquinoline-6-carboxamide

The synthesis of this substituted quinoline is a multi-step process that is also well-documented in the chemical literature. The specific starting materials and detailed steps can vary, but generally involve the construction of the quinoline ring system followed by functional group manipulations to introduce the chloro, methoxy, and carboxamide moieties at the desired positions.

Final API Synthesis: Coupling and Formation of Lenvatinib

The final step in the synthesis of Lenvatinib involves the coupling of the two key intermediates prepared in the preceding stages.[1][2]

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )
1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea497169-93-0226.66
4-chloro-7-methoxyquinoline-6-carboxamide417722-93-1236.65
Cesium Carbonate (Cs₂CO₃)534-17-8325.82
Dimethyl Sulfoxide (DMSO)67-68-578.13
Step-by-Step Protocol

  • Reaction Setup: Under an inert atmosphere (e.g., nitrogen), suspend 4-chloro-7-methoxyquinoline-6-carboxamide (1.0 eq.) and 1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea (2.0 eq.) in Dimethyl Sulfoxide (6 volumes).

  • Base Addition: Add cesium carbonate (2.0 eq.) to the suspension.

  • Heating and Reaction: Heat the mixture to 50 °C and stir for approximately 24 hours under a nitrogen atmosphere.

  • Precipitation: Cool the reaction mixture to room temperature and add water (6 volumes) dropwise to precipitate the product.

  • Isolation and Purification: Stir the resulting suspension at room temperature for about 1 hour. Collect the solid product by filtration and purify as necessary to obtain Lenvatinib.

The Versatility of the Cyclopropyl Moiety in Drug Design

The inclusion of a cyclopropyl group in API structures is a deliberate and strategic choice in medicinal chemistry.[3] This small, strained ring system imparts several advantageous properties to a drug molecule, including:

  • Metabolic Stability: The high C-H bond dissociation energy of the cyclopropyl ring can reduce its susceptibility to oxidative metabolism by cytochrome P450 enzymes.

  • Conformational Rigidity: The rigid nature of the cyclopropyl group can lock the molecule into a specific conformation that is favorable for binding to its biological target, potentially increasing potency.

  • Improved Physicochemical Properties: The cyclopropyl group can influence properties such as solubility and lipophilicity, which are critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Analytical Characterization

Throughout the synthesis of any API, rigorous analytical testing is essential to ensure the identity, purity, and quality of the intermediates and the final product. Common analytical techniques employed include:

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the compounds and monitor reaction progress.

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure of the molecules.

  • Infrared (IR) Spectroscopy: To identify the functional groups present in the molecules.

Conclusion

The synthetic pathway to Lenvatinib serves as an exemplary case study for the application of 4-Amino-3-(cyclopropylamino)benzoic acid-related structures in the preparation of complex, targeted APIs. The convergent synthesis strategy, involving the preparation of key intermediates followed by a final coupling reaction, is an efficient and adaptable approach for the large-scale production of such pharmaceuticals. The deliberate incorporation of the cyclopropylamino moiety underscores its importance in modern drug design for enhancing the therapeutic profile of kinase inhibitors.

References

  • Eisai Inc. (2012). Pharmaceutical compositions of 4-(3-chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide.
  • Eisai R&D Management Co., Ltd. (2009). Crystalline form of the salt of 4-(3-chloro-4-(cyclopropylaminocarbonyl)aminophenoxy)-7-methoxy-6-quinolinecarboxamide or the solvate of the salt and a process for preparing the same.

  • F.I.S.- Fabbrica Italiana Sintetici S.p.A. (2021). Process for the preparation of lenvatinib. PATENTSCOPE. [Link]

  • Trivedi, et al. (2020). New polymorphic forms of Lenvatinib mesylate and process for their preparation. Indian Journal of Pharmaceutical Sciences.

  • Quick Company. (2017). Process For The Preparation Of Lenvatinib. Quick Company. [Link]

  • Academia.edu. (2021). Novel method for the synthesis of lenvatinib using 4-nitrophenyl cyclopropylcarbamate and their pharmaceutical salts. Academia.edu. [Link]

  • Google Patents. (2018). PROCESS FOR THE PREPARATION OF LENVATINIB.
  • Google Patents. (2015). Preparation method of lenvatinib.
  • Google Patents. (2019). A kind of synthetic method of anticancer drug lenvatinib.

  • Al-Ostoot, F. H., et al. (2021). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. National Center for Biotechnology Information. [Link]

  • New Drug Approvals. (2015). Lenvatinib. New Drug Approvals. [Link]

  • El-Sayed, M. A. A., et al. (2022). Design, synthesis, and in silico studies of new benzofuran–pyrazole hybrids as multi-kinase inhibitors with potential antiproliferative activity. Royal Society of Chemistry. [Link]

  • Organic Syntheses. (n.d.). Benzoic acid, 4-amino-3-methyl-, ethyl ester. Organic Syntheses. [Link]

  • Google Patents. (1976). Cyclopropylamines as pharmaceuticals.
  • Google Patents. (1985). The synthesis of cyclopropane amino acids and peptides.
  • Sun, M., et al. (2009). Synthesis of Sorafenib. Chinese Pharmaceutical Journal.

  • Gümüş, M. K., et al. (2020). Novel benzoic acid derivatives: Synthesis and biological evaluation as multitarget acetylcholinesterase and carbonic anhydrase inhibitors. National Center for Biotechnology Information. [Link]

  • MDPI. (2019). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. MDPI. [Link]

Sources

Scale-Up Manufacturing Protocol for 4-Amino-3-(cyclopropylamino)benzoic acid: Process Optimization and Mechanistic Insights

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Context & Molecule Profile

4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6) is a high-value, functionally dense ortho-phenylenediamine intermediate. It serves as a critical building block in the synthesis of benzimidazole and quinoxalinone cores, which are privileged scaffolds in modern targeted therapeutics, including bromodomain and extra-terminal (BET) protein inhibitors and advanced kinase modulators .

Scaling up dianiline derivatives presents unique chemical engineering challenges, primarily concerning regioselectivity during amination and the prevention of oxidative degradation (e.g., azo-dimerization) during nitro reduction. This application note outlines a self-validating, two-step process chemistry workflow designed for multi-kilogram manufacturing.

Retrosynthetic Strategy & Mechanistic Causality

The most robust and economically viable route to this specific dianiline utilizes a Nucleophilic Aromatic Substitution (SNAr) followed by Catalytic Hydrogenation .

  • Why SNAr on a Fluoronitrobenzene? The starting material, 3-fluoro-4-nitrobenzoic acid, is perfectly primed for amination. In SNAr reactions, the rate-determining step is the nucleophilic attack, not the departure of the leaving group. Fluorine's extreme electronegativity strongly polarizes the C–F bond, creating a highly electrophilic C3 carbon that accelerates the attack of cyclopropylamine. The resulting negatively charged Meisenheimer complex is profoundly stabilized by the strongly electron-withdrawing ortho-nitro group, which delocalizes the anionic charge .

  • Why Catalytic Hydrogenation? Transitioning from traditional Bechamp reductions (Fe/HCl) to heterogeneous catalytic hydrogenation using Palladium on Carbon (Pd/C) is mandatory for modern scale-up. This shift eliminates stoichiometric heavy metal waste, prevents the formation of intractable iron oxide emulsions during workup, and yields a significantly higher purity profile .

Process Flow Visualization

G SM 3-Fluoro-4-nitrobenzoic acid (Starting Material) SNAr Phase 1: SNAr Amination Cyclopropylamine, K2CO3, THF SM->SNAr Int 3-(Cyclopropylamino)-4-nitrobenzoic acid (Isolated Intermediate) SNAr->Int CPP1 CPP: Temp <70°C CQA: >99% Conversion SNAr->CPP1 Hydro Phase 2: Catalytic Hydrogenation H2 (4 bar), 5% Pd/C, EtOH Int->Hydro API 4-Amino-3-(cyclopropylamino)benzoic acid (Target Product) Hydro->API CPP2 CPP: Exotherm Control CQA: <0.5% Impurities Hydro->CPP2

Process flow diagram for the two-step synthesis of 4-amino-3-(cyclopropylamino)benzoic acid.

Quantitative Data: SNAr Solvent & Base Optimization

Data-driven selection of the solvent and base is critical to minimize the equivalents of the expensive cyclopropylamine while suppressing hydrolysis byproducts.

SolventBaseTemperature (°C)Time (h)Yield (%)Purity (HPLC AUC)Mechanistic Observation
THF K₂CO₃ 65 12 92 >99% Optimal balance of solubility and reaction rate.
DMFDIPEA8068896%Faster kinetics, but higher thermal degradation profile.
EtOHEt₃N78148194%Protic solvent slightly retards nucleophilic attack.
WaterNa₂CO₃100246585%Poor SM solubility; competitive hydrolysis observed.

Step-by-Step Scale-Up Protocols

Phase 1: Nucleophilic Aromatic Substitution (SNAr)

Objective: Synthesize 3-(cyclopropylamino)-4-nitrobenzoic acid.

  • Reactor Charging: To a clean, dry glass-lined reactor, charge 3-fluoro-4-nitrobenzoic acid (1.0 eq) and Tetrahydrofuran (THF, 8 volumes). Stir at 200 rpm to achieve a uniform suspension.

  • Base Addition: Add finely milled Potassium Carbonate (K₂CO₃, 1.5 eq). Causality: Using an inorganic base acts as an acid scavenger for the generated HF, preventing the need to use a stoichiometric excess of the more expensive cyclopropylamine.

  • Amine Addition: Dropwise add Cyclopropylamine (1.1 eq) over 30 minutes, maintaining the internal temperature below 30 °C.

  • Heating: Ramp the reactor temperature to 65 °C (reflux) and hold for 12 hours.

  • Validation Checkpoint: Withdraw a 0.5 mL aliquot, quench in 1 mL of 1N HCl, and analyze via HPLC (254 nm). The reaction is deemed complete when the Area Under Curve (AUC) of the starting material is <1.0%.

  • Workup & Self-Purification: Cool the reactor to 20 °C. Distill off THF under reduced pressure and replace with Water (10 volumes). Slowly adjust the aqueous layer's pH to 3.5–4.0 using 2N HCl.

    • Causality: The intermediate selectively precipitates at its isoelectric point, leaving unreacted cyclopropylamine and highly polar inorganic salts in solution. This acts as a built-in self-purifying step.

  • Isolation: Filter the bright yellow precipitate, wash with cold water (2 x 2 volumes), and dry under vacuum at 50 °C to constant weight.

Phase 2: Catalytic Hydrogenation

Objective: Reduce the nitro group to yield 4-Amino-3-(cyclopropylamino)benzoic acid.

  • Reactor Preparation: Charge a pressure reactor with the isolated 3-(cyclopropylamino)-4-nitrobenzoic acid (1.0 eq) and Absolute Ethanol (10 volumes).

  • Catalyst Charging: Carefully add 5% Palladium on Carbon (Pd/C, 50% wet, 5 wt%) under a continuous nitrogen blanket.

    • Causality: Dry Pd/C is highly pyrophoric in the presence of solvent vapors (EtOH). Utilizing a 50% wet catalyst and a strict nitrogen blanket prevents auto-ignition and ensures operator safety.

  • Purging: Seal the reactor. Purge the headspace with Nitrogen (3 cycles of pressurizing to 3 bar and venting) to remove residual oxygen. Follow with Hydrogen gas (3 cycles).

  • Pressurization & Reaction: Pressurize the reactor to 4.0 bar with H₂. Stir at 600 rpm, strictly maintaining the internal temperature at 25–30 °C using the reactor's cooling jacket.

    • Causality: Nitro reduction is highly exothermic. Active cooling prevents thermal runaway and minimizes the formation of unwanted hydroxylamine or azo-dimer impurities .

  • Validation Checkpoint: Monitor hydrogen mass flow. Once uptake ceases (typically 4–6 hours), analyze an aliquot via HPLC. Target <0.5% intermediate.

  • Filtration: Vent the hydrogen and purge with Nitrogen (3 cycles). Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Caution: Do not allow the filter cake to run dry; spent catalyst remains reactive.

  • Crystallization: Concentrate the filtrate under reduced pressure to 3 volumes. Cool to 0–5 °C to induce crystallization. Filter and dry the final API intermediate under vacuum at 40 °C.

References

  • Structure-Based Discovery and Development of a Series of Potent and Selective Bromodomain and Extra-Terminal Protein Inhibitors Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Nucleophilic Aromatic Substitution: Mechanisms and Meisenheimer Complexes Chemistry Steps URL: [Link]

  • Innovative Approaches to a Scalable Catalytic Flow Reaction: A Focus on Selective Nitro-Group Hydrogenation in a Fixed-Bed System Organic Process Research & Development (ACS Publications) URL:[Link]

Amidation reaction conditions involving 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Chemoselective Amidation of 4-Amino-3-(cyclopropylamino)benzoic acid

Executive Summary

4-Amino-3-(cyclopropylamino)benzoic acid (CAS 1555502-19-6) is a highly specialized ortho-diamine building block, frequently utilized in the synthesis of complex heterocyclic therapeutics, including benzimidazole-core kinase inhibitors. The primary synthetic challenge when amidating this molecule lies in its polyfunctional nature: the presence of an unprotected primary aniline (at C4) and a sterically hindered secondary aniline (at C3) alongside the target carboxylic acid. This application note delineates the thermodynamic and kinetic principles required to achieve chemoselective amidation without relying on exhaustive protection-deprotection cycles.

Mechanistic Dynamics: Causality in Chemoselectivity

The successful amidation of 4-amino-3-(cyclopropylamino)benzoic acid hinges on exploiting the nucleophilic differential between the substrate's internal anilines and the external target amine.

  • Nucleophilicity and pKa Differentials : The primary aniline at the C4 position has a pKa of approximately 4.6, rendering it a relatively weak nucleophile. The secondary aniline at C3 is further deactivated by the steric bulk of the cyclopropyl group. In contrast, standard aliphatic amines possess a pKa of 10–11. When the carboxylic acid is activated, the highly nucleophilic aliphatic amine outcompetes the internal anilines by several orders of magnitude, effectively suppressing intermolecular self-condensation (polyamide formation) .

  • Activating Agent Kinetics : The choice of coupling reagent dictates the lifetime of the activated ester. Reagents like HATU generate a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. This highly electrophilic intermediate rapidly undergoes aminolysis with aliphatic amines. However, if the target amine is weakly nucleophilic (e.g., another aniline), the lifetime of the HOAt ester extends. This kinetic delay allows the substrate's own primary aniline to attack the activated ester, leading to catastrophic polymerization . In such cases, a transient Boc-protection strategy is mandatory.

Strategic Workflow Visualization

The following diagram maps the kinetic branch points of the amidation process, illustrating how reagent selection drives the reaction toward the desired chemoselective pathway versus the self-condensation pathway.

AmidationWorkflow Substrate 4-Amino-3-(cyclopropylamino) benzoic acid DirectAmidation Direct Amidation HATU, DIPEA, DMF Substrate->DirectAmidation Highly Nucleophilic Aliphatic Amine SelfCondensation Intermolecular Self-Condensation (Competing Pathway) Substrate->SelfCondensation No External Amine Or Weak Amine Protection Boc Protection (For Weak Nucleophiles) Substrate->Protection Weakly Nucleophilic Amine (e.g., Aniline) DesiredAmide Target Amide (High Yield, Chemoselective) DirectAmidation->DesiredAmide Polyamide Polyamide / Oligomers (Reaction Failure) SelfCondensation->Polyamide ProtectedAmidation Amidation & Deprotection EDC/HOBt then TFA Protection->ProtectedAmidation ComplexAmide Target Amide (Anilines / Weak Amines) ProtectedAmidation->ComplexAmide

Figure 1: Chemoselective amidation workflows and competing pathways for the target benzoic acid.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to verify intermediate integrity and reaction trajectory.

Protocol A: Direct Chemoselective Amidation (For Aliphatic Amines)

This protocol exploits the rapid kinetics of HATU to achieve chemoselectivity without protecting groups.

  • Preparation : In an oven-dried flask under N₂, dissolve 4-amino-3-(cyclopropylamino)benzoic acid (1.0 eq, 0.5 mmol) in anhydrous DMF (5 mL).

  • Base Addition : Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

    • Validation Checkpoint 1: The solution should remain clear to pale yellow. A rapid color shift to deep brown indicates premature oxidation of the ortho-diamine; if observed, discard and use freshly degassed DMF.

  • Amine Introduction : Add the target aliphatic amine (1.2 eq). Crucial Step : The external amine must be present in the mixture before the coupling agent is added to ensure it instantly traps the active ester upon formation.

  • Activation : Cool the mixture to 0 °C. Add HATU (1.1 eq) portion-wise over 5 minutes to control the exotherm.

  • Reaction & Monitoring : Stir at room temperature for 2 hours.

    • Validation Checkpoint 2: Monitor via LC-MS. The desired mass [M+H]+ should appear rapidly. The strict absence of[2M-H2O+H]+ peaks confirms the successful suppression of self-condensation.

  • Workup : Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash extensively with 5% aqueous LiCl (to remove residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Protection-Amidation Strategy (For Aromatic/Weak Amines)

When coupling to anilines, the aminolysis kinetics slow down, making self-condensation inevitable . The primary amine must be transiently protected.

  • Protection : React the substrate with Boc₂O (1.05 eq) in THF/H₂O using NaHCO₃ as a base.

    • Validation Checkpoint 1: TLC (DCM:MeOH 9:1) should show a complete shift to a higher Rf spot. The secondary cyclopropylamine remains unprotected due to extreme steric hindrance, serving as an internal structural control.

  • Amidation : Dissolve the Boc-protected acid (1.0 eq) and the target aniline (1.2 eq) in anhydrous DCM. Add EDC·HCl (1.5 eq) and HOBt (1.5 eq). Stir for 12 hours.

    • Validation Checkpoint 2: EDC/HOBt is specifically chosen over HATU here to prevent epimerization or guanidinylation side reactions that are common with uronium-based reagents during prolonged reaction times.

  • Deprotection : Treat the crude amide with 20% TFA in DCM for 2 hours. Concentrate under vacuum and neutralize with a basic ion-exchange resin to yield the final product.

Quantitative Data Synthesis

The following table summarizes the expected performance metrics based on the choice of coupling methodology and target amine nucleophilicity.

Coupling SystemTarget Amine TypeNucleophilicity (pKa)Reaction TimeChemoselectivity (Desired : Polymer)Expected Isolated Yield
HATU / DIPEA Primary AliphaticHigh (~10.5)1 - 2 h> 98 : 285 - 92%
HATU / DIPEA Secondary AliphaticModerate (~11.0, hindered)3 - 4 h90 : 1075 - 80%
EDC / HOBt Aromatic (Aniline)Low (~4.5)12 - 24 h< 30 : 70 (Fails)< 20%
Boc-Protection + EDC Aromatic (Aniline)Low (~4.5)12 h (Amidation)> 99 : 170 - 75% (Over 3 steps)

Table 1: Performance comparison of amidation conditions for 4-Amino-3-(cyclopropylamino)benzoic acid.

References

  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications. URL:[Link]

  • Rational design of synthetically tractable HDAC6/HSP90 dual inhibitors to destroy immune-suppressive tumor microenvironment. National Library of Medicine (PMC). URL:[Link]

Catalytic reduction methods to produce 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Chemoselective Catalytic Reduction Methods to Produce 4-Amino-3-(cyclopropylamino)benzoic Acid

Executive Summary

4-Amino-3-(cyclopropylamino)benzoic acid (CAS 1555502-19-6) is a highly valuable intermediate utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including benzimidazole-based therapeutics and targeted kinase inhibitors[1]. The synthesis of this compound relies on the catalytic reduction of its precursor, 3-(cyclopropylamino)-4-nitrobenzoic acid. The primary technical challenge in this transformation is achieving complete reduction of the aromatic nitro group while strictly suppressing the hydrogenolysis (reductive ring-opening) of the highly strained cyclopropylamine moiety. This guide details field-proven, chemoselective protocols utilizing both Catalytic Transfer Hydrogenation (CTH) and controlled molecular hydrogenation to achieve high-purity yields.

Mechanistic Insights & Chemoselectivity Challenges

The reduction of the nitroarene follows the classic Haber mechanism, progressing through nitroso and hydroxylamine intermediates before yielding the primary aniline. However, cyclopropylamines exhibit unique reactivity due to their inherent ring strain (approx. 115 kJ/mol) and the electron-donating nature of the adjacent nitrogen atom. Under standard, aggressive hydrogenation conditions (e.g., Pd/C with high-pressure H₂ gas, or in acidic media), the cyclopropane ring is highly susceptible to oxidative addition by the palladium catalyst. This leads to reductive C–C bond cleavage (hydrogenolysis) and the formation of an undesired N-propyl impurity[2],[3].

To prevent this, the experimental design must control the thermodynamic and kinetic driving forces. We employ two causal strategies:

  • Catalytic Transfer Hydrogenation (CTH): Utilizing ammonium formate as a mild hydrogen donor generates surface-bound Pd–H species at a controlled, steady rate. This significantly reduces the local concentration of active hydrogen compared to pressurized H₂ gas, kinetically favoring nitro reduction over C–C bond cleavage[4].

  • Electronic Modulation via Additives: Conducting the reduction in neutral to slightly basic media (e.g., via the in-situ generation of ammonia during CTH, or the addition of triethylamine) prevents the protonation of the cyclopropylamine. Protonation increases the electrophilicity of the ring, accelerating hydrogenolysis. Maintaining a basic environment suppresses this degradation pathway[3].

Reaction Pathway Diagram

Mechanism SM 3-(cyclopropylamino)- 4-nitrobenzoic acid Nitroso Nitroso Intermediate SM->Nitroso +H2, -H2O Impurity 4-Amino-3-(propylamino) benzoic acid (Impurity) SM->Impurity Direct Ring Opening (High Temp) Hydroxyl Hydroxylamine Intermediate Nitroso->Hydroxyl +H2 Product 4-Amino-3-(cyclopropylamino) benzoic acid Hydroxyl->Product +H2, -H2O Product->Impurity Hydrogenolysis (Excess H2 / Acid)

Mechanistic pathways: desired nitro reduction vs. undesired cyclopropyl hydrogenolysis.

Experimental Protocols

Method A: Catalytic Transfer Hydrogenation (Recommended for High Chemoselectivity)

This method leverages ammonium formate to provide a highly chemoselective reduction environment[5],[4]. The endothermic decomposition of ammonium formate acts as an internal temperature regulator, while the released ammonia maintains the basicity required to protect the cyclopropyl ring.

Step-by-Step Procedure:

  • Reactor Charging: To a clean, dry 500 mL round-bottom flask, add 3-(cyclopropylamino)-4-nitrobenzoic acid (10.0 g, 45.0 mmol) and HPLC-grade methanol (200 mL). Stir to form a uniform suspension.

  • Catalyst Addition: Purge the vessel with nitrogen for 10 minutes. Carefully add 5% Pd/C (1.0 g, approx. 5 mol% Pd, 50% water-wet to prevent ignition). Causality Note: Using 5% Pd/C instead of 10% reduces the density of active sites, further minimizing ring-opening.

  • Donor Addition: Add ammonium formate (11.3 g, 180.0 mmol, 4.0 eq) in four equal portions over 30 minutes. Causality Note: Portion-wise addition controls the rate of H₂ generation and prevents rapid gas evolution and foaming.

  • Reaction Monitoring (Self-Validating Step): Stir the mixture at 20–25 °C. Pull aliquots every 30 minutes, filter through a 0.22 µm syringe filter, and analyze via UPLC. The reaction is deemed complete when the starting material is <0.5% (typically 2–3 hours).

  • Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with methanol (50 mL). Concentrate the filtrate under reduced pressure at 30 °C to remove methanol and excess ammonia.

  • Isolation: Resuspend the crude residue in water (100 mL), adjust the pH to 4.5–5.0 using 1M HCl to precipitate the zwitterionic amino acid, filter, wash with cold water, and dry under vacuum at 40 °C.

Method B: Controlled Molecular Hydrogenation (Recommended for Scale-Up)

When CTH is not viable for large-scale manufacturing due to gas evolution constraints, molecular hydrogen can be used if strictly controlled.

Step-by-Step Procedure:

  • Preparation: Charge a pressure reactor with 3-(cyclopropylamino)-4-nitrobenzoic acid (10.0 g, 45.0 mmol), ethanol (200 mL), and triethylamine (2.28 g, 22.5 mmol, 0.5 eq). Causality Note: Triethylamine neutralizes any acidic byproducts and prevents the protonation of the cyclopropylamine, effectively shutting down the hydrogenolysis pathway.

  • Catalyst Loading: Under a nitrogen blanket, add 5% Pd/C (sulfided, 1.0 g). Causality Note: Sulfided Pd/C is partially poisoned, reducing its activity toward aliphatic C–C bond cleavage while remaining highly active for nitro group reduction.

  • Hydrogenation: Purge the reactor with N₂ (3x), then with H₂ (3x). Pressurize to exactly 1.0 atm (14.7 psi) of H₂.

  • Temperature Control: Initiate stirring and strictly maintain the internal temperature between 15–20 °C using a cooling jacket. Do not exceed 25 °C.

  • Quenching: Monitor hydrogen uptake. Once uptake ceases, immediately purge the reactor with N₂ to stop the reaction. Proceed with filtration and isolation as described in Method A.

Quantitative Data & Optimization

The following table summarizes the causal relationship between reaction conditions and the formation of the N-propyl ring-opened impurity.

Catalyst SystemHydrogen SourceTemp (°C)AdditiveYield (%)N-Propyl Impurity (%)
10% Pd/CH₂ (3.0 atm)40None65.028.5
10% Pd/CH₂ (1.0 atm)25None82.08.2
5% Pd/C (Sulfided)H₂ (1.0 atm)20Et₃N (0.5 eq)91.5< 0.5
5% Pd/CNH₄HCO₂ (4.0 eq)25None95.0< 0.1

Data Interpretation: High pressure and temperature drive the oxidative addition of Pd into the cyclopropane ring, destroying the product. The CTH method (Ammonium Formate) provides the highest chemoselectivity and yield.

Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the system must be analytically self-validating:

  • In-Process Control (IPC) via UPLC: The reaction must not be timed arbitrarily. It is governed strictly by UPLC monitoring. The reaction is quenched only when the starting material area percent is <0.5%, and it must be stopped immediately to prevent the N-propyl impurity from exceeding 0.1%.

  • NMR Verification: The final product's integrity is verified via ¹H NMR (DMSO-d₆). The presence of the intact cyclopropyl ring is confirmed by characteristic multiplets at δ 0.45–0.55 ppm (2H) and δ 0.70–0.80 ppm (2H). If hydrogenolysis has occurred, these peaks will diminish, and a new triplet at ~0.90 ppm (representing the terminal methyl group of the N-propyl chain) will emerge.

References

  • Advances in the Synthesis of Cyclopropylamines Source: Chemical Reviews (ACS Publications) URL:[Link]

  • The Development of Scalable and Efficient Methods for the Preparation of Dicyclopropylamine HCl Salt Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source Source: Synthetic Communications (Taylor & Francis) URL:[Link]

  • Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods Source: RSC Advances (RSC Publishing) URL:[Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, synthetic chemists, and drug development professionals in troubleshooting and optimizing the synthesis of 4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6).

This molecule is a highly valuable ortho-diamine building block, frequently utilized in medicinal chemistry to construct complex heterocyclic scaffolds (e.g., benzimidazoles, quinoxalines). The cyclopropyl group acts as a powerful bioisostere, enhancing metabolic stability and conformational rigidity in drug candidates (). However, handling electron-rich ortho-diamines presents unique synthetic challenges. This guide breaks down the mechanistic causality behind each protocol to ensure reproducible, high-yield results.

Synthetic Strategy & Workflow

The most robust and scalable route to 4-Amino-3-(cyclopropylamino)benzoic acid is a two-step sequence starting from commercially available 3-fluoro-4-nitrobenzoic acid .

The strategy relies on a Nucleophilic Aromatic Substitution (SNAr) to install the cyclopropylamine at the 3-position, followed by the catalytic hydrogenation of the 4-nitro group to yield the final diamine.

SynthesisWorkflow SM 3-Fluoro-4-nitrobenzoic acid (Starting Material) Step1 Step 1: SNAr Reaction Cyclopropylamine, DIPEA, DMF 80°C, Sealed Tube SM->Step1 Int1 3-(Cyclopropylamino)-4-nitrobenzoic acid (Intermediate) Step1->Int1 Step2 Step 2: Catalytic Hydrogenation Pd/C, H2 (1 atm), MeOH RT, Inert Atmosphere Int1->Step2 Prod 4-Amino-3-(cyclopropylamino)benzoic acid (Target Product) Step2->Prod

Reaction workflow for the two-step synthesis of 4-Amino-3-(cyclopropylamino)benzoic acid.

Step-by-Step Methodologies & Self-Validating Protocols

To ensure scientific integrity, every protocol must act as a self-validating system where the physical observations directly confirm the chemical mechanism.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr of fluoronitrobenzenes is highly favored due to the electronegativity of fluorine, which stabilizes the rate-determining Meisenheimer complex formation ().

  • Methodology:

    • Charge a heavy-walled pressure vessel with 3-fluoro-4-nitrobenzoic acid (1.0 eq) and anhydrous DMF (0.5 M).

    • Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) followed by cyclopropylamine (1.5 eq). Causality: DIPEA is chosen over inorganic bases (like K2CO3) to maintain a completely homogeneous reaction mixture, accelerating kinetics and preventing localized hot-spots.

    • Seal the vessel tightly and heat to 80 °C for 4–6 hours.

    • Cool to room temperature, dilute with ice water, and acidify to pH 3 using 1M HCl to precipitate the intermediate.

    • Filter, wash with cold water, and dry under vacuum to obtain 3-(cyclopropylamino)-4-nitrobenzoic acid.

  • Self-Validation: The starting material is a pale yellow powder. Upon the addition of the amine and heat, the solution will rapidly shift to a deep orange/red . This color change is a self-validating indicator of the highly conjugated, push-pull electronic system of the newly formed SNAr product.

Step 2: Catalytic Hydrogenation

Catalytic hydrogenation using Pd/C is the standard for reducing aromatic nitro groups, providing clean conversion without the heavy metal waste of dissolving metal reductions ().

  • Methodology:

    • Dissolve 3-(cyclopropylamino)-4-nitrobenzoic acid (1.0 eq) in anhydrous methanol (0.2 M). Causality: Methanol solubilizes the polar zwitterionic intermediate while providing a protic environment that facilitates proton-coupled electron transfer.

    • Sparge the solution with Argon for 15 minutes to rigorously remove dissolved oxygen.

    • Add 10% Pd/C (10% by weight) under a continuous stream of Argon.

    • Evacuate the flask and backfill with H2 gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 6 hours.

    • Purge the flask with Argon, filter the mixture through a pad of Celite (under an inert blanket if possible), and concentrate the filtrate under reduced pressure.

  • Self-Validation: The deep orange color of the nitro intermediate will progressively fade to a pale yellow/off-white solution. If the filtered solution begins to turn dark purple or brown upon exposure to air, this validates the successful formation of the highly electron-rich ortho-diamine, which is rapidly oxidizing.

Troubleshooting & FAQs

Q: Why is the yield of the SNAr step consistently below 60%? A: This is almost always caused by reagent evaporation. Cyclopropylamine has a boiling point of ~50 °C. If you perform this reaction in a standard round-bottom flask with a reflux condenser, the highly volatile amine will escape the reaction matrix before the SNAr can reach completion. Solution: You must perform this reaction in a sealed pressure tube or autoclave, and use a slight stoichiometric excess (1.5 eq) of the amine.

Q: How can I prevent the formation of dark, tarry byproducts during the nitro reduction step? A: Ortho-diamines are extremely electron-rich. When exposed to ambient oxygen, they undergo single-electron oxidation to form radical cations, which rapidly oligomerize into dark, insoluble tars. Solution: The causality of this degradation dictates that oxygen must be strictly excluded. Degas your solvents thoroughly, purge the reaction vessel with Argon before adding the Pd/C, and filter the final product through Celite under a blanket of inert gas. If the product is not being used immediately, store it under Argon at -20 °C, or convert it to a stable hydrochloride salt.

Q: The final product is highly water-soluble and difficult to extract from the aqueous workup. How do I improve recovery? A: The target molecule, 4-Amino-3-(cyclopropylamino)benzoic acid, contains a carboxylic acid and two basic amines, making it a zwitterion. At neutral pH, it is highly water-soluble. Solution: Do not attempt standard liquid-liquid extraction. Instead, utilize isoelectric point (pI) precipitation. Carefully adjust the aqueous solution to a pH of ~4.5–5.0 using dilute HCl or NaOH. At its isoelectric point, the zwitterion's net charge is zero, minimizing its aqueous solubility and allowing it to crash out as a filterable solid.

Quantitative Data Summary

The following table summarizes the expected reaction metrics and failure modes to benchmark your experimental results against industry standards ().

Synthetic StepReagents & ConditionsTarget ConversionExpected YieldPurity (HPLC-UV)Primary Impurity / Failure Mode
1. SNAr Cyclopropylamine (1.5 eq), DIPEA (2.0 eq), DMF, 80°C> 99%85 - 92%> 95%Unreacted SM (due to amine loss)
2. Reduction H2 (1 atm), 10% Pd/C (10 wt%), MeOH, RT> 99%75 - 85%> 98%Oxidative oligomers (tarring)

References

  • Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Edition, Wiley, 2020. URL:[Link]

  • Nishimura, S. Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley, 2001. URL:[Link]

Technical Support Center: Crystallization & Impurity Control for 4-Amino-3-(cyclopropylamino)benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting and methodology center for the isolation of 4-amino-3-(cyclopropylamino)benzoic acid. As a zwitterionic, electron-rich ortho-diamine, this intermediate presents unique crystallization challenges, including high susceptibility to oxidation, metal-catalyst trapping, and the co-precipitation of nucleophilic aromatic substitution (SNAr) side products.

This guide provides field-proven, self-validating protocols to ensure your isolated product meets stringent ICH Q3A/Q3D purity standards.

Mechanistic Workflow

The following pathway illustrates the optimized isoelectric crystallization sequence designed to systematically reject the three primary classes of synthetic impurities: metals, oxidation products, and structural analogues.

CrystallizationWorkflow N1 Crude Reaction Mixture (Solubilized at pH 8.5) N2 Metal Scavenging (EDTA / Thiol-Silica) N1->N2 Removes Pd/Fe Chelates N3 Antioxidant Addition (Na2S2O4 under N2) N2->N3 Filtrate (Metal-Free) N4 Isoelectric Titration (Adjust to pH 3.8) N3->N4 Prevents Quinonediimine Formation N5 Controlled Cooling (< 0.5 °C/min) N4->N5 Induces Supersaturation N6 Pure 4-Amino-3-(cyclopropylamino) benzoic acid N5->N6 Rejects Ring-Opened Impurities

Figure 1: Optimized isoelectric crystallization workflow for impurity rejection.

Troubleshooting FAQs

Q1: Why does my isolated 4-amino-3-(cyclopropylamino)benzoic acid turn dark brown or purple during crystallization, and how do I prevent it?

  • Causality: The ortho-diamine moiety in this molecule is highly electron-rich, elevating its HOMO energy. In the presence of dissolved oxygen and slightly alkaline/neutral conditions, it rapidly undergoes aerobic oxidation to form deeply colored quinonediimine and azo-dimer impurities via oxidative polycondensation[1].

  • Solution: Crystallization must be performed under a positive nitrogen or argon atmosphere using degassed solvents. Crucially, add 0.1–0.5 wt% sodium dithionite (Na₂S₂O₄) to the aqueous mixture prior to acidifying. Dithionite acts as a sacrificial reductant, intercepting dissolved O₂ before it can oxidize the diamine.

Q2: I am detecting a propanal-derived or ring-opened impurity in my HPLC. Where does this come from, and how do I purge it?

  • Causality: During the upstream SNAr step, cyclopropylamine can act as a "radical clock." If single-electron transfer (SET) occurs (often catalyzed by high temperatures or trace metals), the resulting cyclopropyl radical cation rapidly undergoes ring cleavage to form linear, propanal-derived alkylation impurities[2].

  • Solution: Purify via controlled isoelectric crystallization. The bulky, linear alkyl chain of the ring-opened impurity disrupts the tight, symmetric hydrogen-bonding network required to form stable aminobenzoic acid polymorphs[3]. By keeping the cooling rate strictly below 0.5 °C/min, you prevent kinetic trapping, allowing the lattice to reject this impurity into the mother liquor.

Q3: How do I remove residual palladium/iron carried over from the preceding nitro-reduction step?

  • Causality: The ortho-diamine acts as a strong bidentate chelating ligand (similar to ethylenediamine), tightly binding residual transition metals from upstream catalysis. This causes gray/black discoloration and failure to meet ICH Q3D elemental impurity limits.

  • Solution: Prior to crystallization, while the compound is fully dissolved as a sodium salt in alkaline water (pH 8.5), treat the solution with 5 wt% EDTA or a thiol-functionalized silica scavenger. The scavenger outcompetes the product for the metal ions. Filter the solution through Celite before proceeding to the pH adjustment step.

Q4: My crystallization yield is highly variable (sometimes < 50%). How do I optimize recovery without sacrificing purity?

  • Causality: 4-Amino-3-(cyclopropylamino)benzoic acid is an amphoteric molecule. It features a carboxylic acid (pKa ~4.5) and protonatable anilines (pKa ~2.5–3.0). It exists as a highly soluble salt at pH < 2 and pH > 6.

  • Solution: You must titrate the solution precisely to its isoelectric point (pI), which is approximately pH 3.8. At this exact pH, the molecule exists entirely as a neutral zwitterion, minimizing its aqueous solubility. Overshooting the pH (e.g., dropping to pH 2.0) will re-protonate the aniline, pulling the compound back into the aqueous phase and drastically reducing yield.

Quantitative Impurity Profile & Rejection Strategy

The following table summarizes the critical quality attributes (CQAs) for the crystallization process, establishing the structural origins and clearance mechanisms for common synthetic impurities.

Impurity TypeStructural OriginAcceptable Limit (ICH)Rejection MechanismTypical Clearance
Oxidation Products Aerobic oxidation of ortho-diamine to quinonediimines< 0.15% (Q3A)Chemical reduction (Na₂S₂O₄) prior to supersaturation> 99%
Ring-Opened Adducts SET-mediated cyclopropyl cleavage during SNAr< 0.15% (Q3A)Lattice exclusion via slow cooling (< 0.5 °C/min)85 – 95%
Residual Metals (Pd/Fe) Carryover from upstream nitro-reduction catalysis< 10 ppm (Q3D)Competitive chelation (EDTA) at pH 8.5> 98%
Unreacted Starting Material Incomplete SNAr conversion< 0.10% (Q3A)Differential solubility in cold ethanol wash~ 90%

Self-Validating Experimental Protocol

This protocol details the optimized isoelectric crystallization method. It is designed as a self-validating system; do not proceed to the next step unless the validation criteria are met.

Step 1: Alkaline Dissolution & Metal Scavenging

  • Suspend 10.0 g of crude 4-amino-3-(cyclopropylamino)benzoic acid in 100 mL of degassed deionized (DI) water.

  • Add 2.0 M NaOH dropwise under moderate stirring until the pH reaches exactly 8.5.

    • Causality: This deprotonates the carboxylic acid, ensuring complete dissolution of the compound as a highly soluble sodium salt.

  • Add 0.5 g of activated carbon (Darco KB-G) and 0.2 g of EDTA. Stir at 40 °C for 30 minutes.

  • Validation Check: Filter the mixture through a tightly packed Celite pad. The filtrate must be completely transparent. Any cloudiness indicates incomplete dissolution (adjust pH) or colloidal carbon breakthrough (refilter).

Step 2: Antioxidant Protection

  • Transfer the clear filtrate to a jacketed crystallizer equipped with an overhead stirrer. Establish a positive nitrogen sweep.

  • Add 0.05 g (0.5 wt%) of sodium dithionite (Na₂S₂O₄).

  • Validation Check: The solution should remain a clear, pale yellow. If a pink or purple hue develops, active oxidation is occurring. Immediately add an additional 0.02 g of Na₂S₂O₄ until the color reverts to pale yellow.

Step 3: Isoelectric Titration

  • Set the crystallizer jacket temperature to 45 °C.

  • Using a calibrated pH meter, slowly titrate the solution with 1.0 M HCl at a rate of 1 mL/min until the pH reaches exactly 3.8.

    • Causality: pH 3.8 is the isoelectric point. The solution will become heavily turbid as the neutral zwitterion precipitates.

Step 4: Controlled Supersaturation & Isolation

  • Cool the resulting slurry linearly from 45 °C to 5 °C over 4 hours (a strict cooling rate of ~0.16 °C/min).

    • Causality: This slow cooling rate prevents the kinetic trapping of propanal-derived ring-opened impurities within the growing crystal lattice.

  • Filter the crystals using a Büchner funnel. Wash the filter cake with 20 mL of ice-cold DI water, followed immediately by 10 mL of cold ethanol.

  • Validation Check: The final mother liquor should be dark/colored, containing the rejected impurities.

  • Dry the crystals under vacuum at 40 °C until a constant weight is achieved.

References

  • Title: Polymorphism and Crystallization of p-Aminobenzoic Acid Source: Crystal Growth & Design (ACS Publications) URL: [Link]

  • Title: N-Alkyl-N-Cyclopropylanilines as Mechanistic Probes in the Nitrosation of N,N-Dialkyl Aromatic Amines Source: ResearchGate URL: [Link]

  • Title: Synthesis and characterization of aromatic compounds containing imine and amine groups via oxidative polycondensation Source: Taylor & Francis URL: [Link]

Sources

Best purification and recrystallization methods for crude 4-Amino-3-(cyclopropylamino)benzoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 4-Amino-3-(cyclopropylamino)benzoic acid. This document is designed for researchers, medicinal chemists, and process development professionals who require a high-purity final compound. We will explore the fundamental principles behind effective purification strategies, provide detailed, field-tested protocols, and offer comprehensive troubleshooting advice to overcome common experimental hurdles.

The unique structure of 4-Amino-3-(cyclopropylamino)benzoic acid, possessing both a basic amino group and an acidic carboxylic acid moiety, makes it an amphoteric molecule. This property is not a complication but rather the key to its efficient purification, primarily through acid-base extraction techniques that separate it from non-amphoteric impurities. Recrystallization serves as a powerful secondary polishing step to achieve high crystalline purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended methods for purifying crude 4-Amino-3-(cyclopropylamino)benzoic acid? A1: The most robust and scalable purification strategy involves a two-stage approach. First, an acid-base extraction is used to isolate the amphoteric product from neutral or singly functionalized (acidic/basic) impurities.[1][2] This is followed by recrystallization from a suitable solvent system to remove closely related impurities and afford a highly crystalline final product.[3][4] For exceptionally challenging separations, such as removing regioisomers, column chromatography on silica gel or preparative HPLC may be required.[1][5]

Q2: What are the common impurities I should expect in my crude material? A2: Impurities are typically derived from the synthetic route employed. Common contaminants may include unreacted starting materials, intermediates from incomplete reactions, and byproducts from side reactions.[1] For instance, if a Suzuki coupling was used to introduce the cyclopropyl group, residual palladium catalyst and boronic acid derivatives could be present.[5][6] If a nitration/reduction sequence was performed, regioisomers or over-nitrated species might also be contaminants.[1]

Q3: How does the amphoteric nature of this molecule specifically aid in its purification? A3: The amphoteric character is highly advantageous. The carboxylic acid group (-COOH) is acidic, while the amino groups (-NH2 and -NH-cyclopropyl) are basic. This allows the molecule's solubility to be dramatically altered by changing the pH of the aqueous solution.[7]

  • In a basic aqueous solution (e.g., NaHCO3), the carboxylic acid is deprotonated to a carboxylate salt (-COO⁻), making the molecule water-soluble and separable from neutral or basic organic impurities.[2]

  • In an acidic aqueous solution (e.g., dilute HCl), the amino groups are protonated to ammonium salts (-NH3⁺), also rendering the molecule water-soluble and separable from neutral or acidic organic impurities.[8] This dual reactivity provides a powerful handle for selective extraction.

Q4: What are the best analytical techniques to confirm the purity of my final product? A4: For a quick qualitative assessment during your workflow, Thin-Layer Chromatography (TLC) is invaluable for monitoring reaction completion and the effectiveness of purification steps.[1][6] For definitive, quantitative purity analysis, High-Performance Liquid Chromatography (HPLC) is the industry standard.[3] Structural confirmation should be performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

Purification & Recrystallization Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a direct question-and-answer format.

Problem Category Issue Potential Cause(s) Recommended Action(s)
Physical Form The product "oils out" or precipitates as an oil instead of a solid.1. The solution is too concentrated, causing precipitation above the compound's melting point. 2. The rate of cooling is too rapid. 3. High levels of impurities are depressing the melting point.[4]1. Re-heat the solution to re-dissolve the oil, add a small amount of additional "good" solvent to reduce saturation, and allow for slower cooling.[4][9] 2. Attempt purification of a small aliquot via column chromatography to see if a solid can be obtained.[2] 3. Consider an alternative recrystallization solvent system.
Yield & Recovery Recrystallization results in a very low yield (<50%).1. Excessive solvent was used, keeping a significant portion of the product in the mother liquor.[9][10] 2. Premature crystallization occurred during a hot filtration step. 3. The crystals were washed with too much solvent or a solvent in which they have high solubility.[11]1. Use the minimum amount of hot solvent necessary for complete dissolution. 2. If performing a hot filtration, ensure the funnel and receiving flask are pre-heated to prevent cooling.[4] 3. Wash the final crystals with a minimal amount of ice-cold anti-solvent.[11]
Crystallization No crystals form, even after the solution has cooled completely.1. The solution is too dilute and has not reached supersaturation.[9] 2. The solution is super-saturated, but nucleation has not initiated. 3. Impurities are present that inhibit crystal lattice formation.[11]1. Induce nucleation by gently scratching the inner surface of the flask with a glass rod at the meniscus.[4][10] 2. Add a "seed crystal" of the pure compound to act as a template.[10] 3. If the solution is too dilute, carefully evaporate some solvent and re-cool.[9][11]
Purity & Appearance The final product is colored (e.g., yellow, tan, or brown).1. Highly colored impurities are co-precipitating with the product. 2. The compound may be susceptible to minor oxidation.[3]1. During recrystallization, add a small amount (1-2% w/w) of activated charcoal to the hot solution. 2. Boil for a few minutes, then perform a hot filtration through a pad of Celite® to remove the charcoal and adsorbed impurities.[1][3]
Extraction Issues An emulsion forms during the acid-base extraction.1. The separatory funnel was shaken too vigorously. 2. The densities of the organic and aqueous layers are too similar.1. Add a small amount of brine (saturated aq. NaCl) to increase the ionic strength and density of the aqueous layer. 2. Gently swirl or invert the funnel for mixing instead of vigorous shaking. 3. If the emulsion is persistent, a gentle centrifugation of the mixture can break it.
Persistent Impurities An impurity remains even after extraction and recrystallization.1. The impurity has very similar solubility and acid-base properties to the target compound (e.g., a regioisomer).[1]1. This scenario necessitates a more powerful separation technique. Utilize column chromatography on silica gel or preparative HPLC for separation.[1]
Detailed Experimental Protocols
Protocol 1: High-Purity Isolation via Acid-Base Extraction

This method leverages the amphoteric nature of the title compound to separate it from neutral and non-amphoteric impurities. It is the most effective initial purification step.

Expert Rationale: We use aqueous sodium bicarbonate (NaHCO3), a mild base, to selectively deprotonate the carboxylic acid. This is sufficient to render the compound water-soluble as its carboxylate salt, leaving neutral impurities behind in the organic layer.[1][2] Subsequent acidification precipitates the purified product.

AcidBaseWorkflow start Crude Product in Ethyl Acetate step1 Add aq. NaHCO3 solution & Mix in Separatory Funnel start->step1 step2 Separate Layers step1->step2 org_layer Organic Layer (Contains Neutral & Basic Impurities) step2->org_layer Discard aq_layer Aqueous Layer (Contains Deprotonated Product) step2->aq_layer step3 Wash Aqueous Layer with fresh Ethyl Acetate aq_layer->step3 step4 Acidify Aqueous Layer with 1M HCl to pH ~4-5 step3->step4 step5 Precipitate Forms step4->step5 end Collect Solid by Vacuum Filtration, Wash with Cold Water, & Dry step5->end RecrystallizationTroubleshooting start Start Recrystallization: Dissolve crude solid in minimum hot solvent q1 Does solid fully dissolve? start->q1 add_more Add more hot solvent in small portions q1->add_more No q2 Is the hot solution clear? q1->q2 Yes add_more->q1 hot_filter Perform hot filtration to remove insolubles q2->hot_filter No cool Allow solution to cool slowly q2->cool Yes hot_filter->cool q3 Do crystals form? cool->q3 success Collect crystals, wash with cold solvent, and dry q3->success Yes no_crystals Problem: No Crystals q3->no_crystals No oiling_out Problem: Product 'Oils Out' q3->oiling_out Oils Out induce Action: 1. Scratch flask 2. Add seed crystal 3. Evaporate solvent no_crystals->induce reheat Action: 1. Re-heat solution 2. Add more 'good' solvent 3. Cool more slowly oiling_out->reheat

Caption: Troubleshooting logic for common recrystallization issues.

Step-by-Step Procedure:

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen "good" solvent (e.g., ethanol). Heat the mixture gently on a hot plate with stirring. Continue adding the "good" solvent in small portions until the solid just dissolves completely. [3]2. Decolorization (Optional): If the solution is colored, add a small amount of activated carbon. Keep the solution hot for a few minutes. [3]3. Hot Filtration (Optional but Recommended): To remove insoluble impurities (and activated carbon, if used), quickly filter the hot solution through a pre-warmed funnel with filter paper into a clean, pre-warmed flask. [3][4]4. Crystallization:

    • For a single solvent system: Allow the filtrate to cool slowly to room temperature.

    • For a binary solvent system: To the hot solution, add the "poor" anti-solvent (e.g., water) dropwise until the solution becomes faintly cloudy (persistent turbidity). Add a few drops of the "good" solvent to make it clear again, then allow it to cool slowly. [11]5. Maturation: Once crystal formation is observed at room temperature, cool the flask further in an ice bath for at least 30-60 minutes to maximize the yield. [3]6. Isolation: Collect the purified crystals by vacuum filtration.

  • Washing & Drying: Wash the crystals with a small amount of ice-cold anti-solvent (or the recrystallization solvent). Dry the crystals under vacuum.

By following these guidelines and understanding the chemical principles at play, you can reliably and efficiently purify 4-Amino-3-(cyclopropylamino)benzoic acid to the high standard required for research and development applications.

References

  • BenchChem. (2025). Common byproducts in "4-Amino-3-cyclopropylbenzoic acid" synthesis and their removal. 1

  • University of California, Irvine. Acid-Base Extraction. 2

  • BenchChem. (2025). Unveiling 4-Amino-3-cyclopropylbenzoic Acid: A Technical Guide to its Synthesis and History. 6

  • Google Patents. (2003). WO2003072534A1 - Method for preparing p-aminobenzoic acid.

  • ACS Publications. (2007). Vaporization−Condensation−Recrystallization Process-Mediated Synthesis of Helical m-Aminobenzoic Acid Nanobelts. Langmuir.

  • ACS Publications. (2004). Polymorphism and Crystallization of p-Aminobenzoic Acid. Crystal Growth & Design.

  • BenchChem. (2025). Technical Support Center: Purification of N-Acryloyl-p-aminobenzoic Acid. 3

  • BenchChem. (2025). Technical Support Center: Recrystallization of 4-Amino-2-chlorobenzoic Acid. 4

  • National Library of Medicine. (2007). Vaporization-condensation-recrystallization process-mediated synthesis of helical m-aminobenzoic acid nanobelts. PubMed.

  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 4-Amino-3-cyclopropylbenzoic Acid. 5

  • BenchChem. (2025). Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. 11

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.

  • University of York. Problems with Recrystallisations.

  • Harper College. ACID/BASE SEPARATION OF A MIXTURE.

  • Community College of Baltimore County. Liquid/liquid Extraction.

  • ResearchGate. (2010). Physical extraction behavior of aminobenzoic acid with n-octanol.

  • Reddit. (2020). Recrystallisation Help. r/Chempros.

  • ACS Publications. (2025). Aromatic Amino Acid Crystal Growth Assisted by a Very Weak DC Field without a Precipitant.

  • ACS Publications. (2004). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate.

  • DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems.

  • Creative Peptides. Formation Mechanisms and Mitigation Strategies of Common Peptide Impurities.

  • University of Calgary. (2023). Solubility of Organic Compounds.

  • University of Rhode Island. (1970). THE SOLUBILITY OF AMINO ACIDS IN VARIOUS SOLVENT SYSTEMS.

  • Faculty of Pharmacy in Hradec Králové. Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.

  • Organic Syntheses. copper-catalyzed electrophilic amination of diorganozinc reagents.

Sources

Validation & Comparative

Comparative Guide: Cyclopropylamino vs. Alkylamino Substituents on Benzoic Acid Scaffolds

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In medicinal chemistry, the bioisosteric replacement of flexible alkylamino groups (such as isopropylamino or ethylamino) with conformationally restricted cycloalkylamino groups (such as cyclopropylamino) is a highly effective strategy for optimizing pharmacodynamics and pharmacokinetics. When applied to benzoic acid scaffolds—a privileged pharmacophore found in anthranilic acid derivatives, quinolones, and kinase inhibitors—this substitution fundamentally alters the molecule's electronic distribution, basicity, and entropic binding profile. This guide objectively compares the performance of cyclopropylamino versus alkylamino substituents, providing structural causality, comparative data, and validated experimental protocols for researchers and drug development professionals.

Physicochemical & Mechanistic Causality

To understand why a simple cyclization of an alkyl chain drastically changes a molecule's behavior, we must examine the underlying physical chemistry:

  • Electronic Effects (pKa & Basicity): The cyclopropyl ring possesses unusually high s-character in its internal C-C bonds, which forces the exocyclic C-N bond to adopt more sp2-like character. This electron-withdrawing effect significantly reduces the basicity of the amine (the parent cyclopropylamine has a pKa of ~9.0, compared to ~10.6 for isopropylamine). When conjugated to a benzoic acid scaffold, this electronic shift alters the zwitterionic equilibrium of the molecule, often improving passive membrane permeability by increasing the fraction of the neutral species at physiological pH.

  • Conformational & Entropic Factors: Isopropylamino groups are highly flexible, sweeping a larger steric volume and incurring a high entropic penalty upon target binding. Conversely, the cyclopropylamino group is conformationally rigid. This pre-organization locks the N-H hydrogen bond donor vector. If this vector aligns with the target's binding pocket, it drastically improves Lipophilic Ligand Efficiency (LLE) by minimizing the entropic cost of binding[1].

  • Metabolic Stability: Alkylamines are classic liabilities for CYP450-mediated N-dealkylation. The rigid, strained nature of the cyclopropyl ring makes the alpha-carbon less susceptible to hydrogen abstraction, thereby extending the compound's half-life and reducing reactive metabolite formation.

SAR_Logic Core Benzoic Acid Scaffold (e.g., Anthranilic Acid Core) Sub_Iso Isopropylamino Group - Flexible (sp3) - Higher pKa (~10.6) - Sweeps larger volume Core->Sub_Iso Alkyl Substitution Sub_Cyc Cyclopropylamino Group - Rigid (sp2-like character) - Lower pKa (~9.0) - Restricted N-H vector Core->Sub_Cyc Cycloalkyl Substitution Bio_Iso Higher Entropic Penalty Susceptible to CYP N-dealkylation Sub_Iso->Bio_Iso Pharmacological Impact Bio_Cyc Improved Ligand Efficiency (LLE) Enhanced Metabolic Stability Sub_Cyc->Bio_Cyc Pharmacological Impact

Logical SAR framework comparing isopropylamino and cyclopropylamino substitutions.

Quantitative Data Comparison

The following table summarizes the physicochemical and biological impact of substituting an isopropylamino group with a cyclopropylamino group on a standard benzoic acid core.

Property / MetricIsopropylamino-Benzoic AcidCyclopropylamino-Benzoic AcidMechanistic Consequence
Parent Amine pKa ~10.6~9.0Cyclopropyl lowers the pKa of the aniline nitrogen, altering the physiological ionization state and improving permeability.
Rotatable Bonds 21Cyclopropyl reduces the entropic penalty upon target binding, enhancing affinity if sterically tolerated.
Steric Volume Flexible, dynamicRigid, planar-likeCyclopropyl provides a predictable N-H trajectory for targeted hydrogen bonding[2].
Metabolic Liability High (N-dealkylation)Low to ModerateCyclopropyl increases half-life by resisting CYP450 alpha-carbon hydrogen abstraction.
Antiviral Cytotoxicity Higher (narrower therapeutic window)Lower (well-separated from activity)In benzimidazole nucleosides, cyclopropylamino derivatives showed superior separation between cytotoxicity and HCMV activity[3].

Experimental Case Studies

Case Study A: Epigenetic and Kinase Inhibitors In the optimization of G9a epigenetic inhibitors (e.g., UNC0224 development), AlphaScreen assays demonstrated that replacing larger alkyl groups with cyclopropylamino substitutions finely tuned the steric fit in the binding pocket, heavily modulating potency[1]. Similarly, in the development of Lck kinase inhibitors, incorporating cyclopropylamino substituents on an aminoquinazoline-benzoic acid hybrid scaffold allowed the group to project favorably toward the solvent. This structural choice improved aqueous solubility while rigidly maintaining the critical "DFG-out" binding conformation[2].

Case Study B: Antiviral Benzimidazoles SAR studies on erythrofuranosylbenzimidazoles revealed that 2-cyclopropylamino derivatives exhibited distinct cytotoxicity and human cytomegalovirus (HCMV) activity profiles compared to their 2-isopropylamino counterparts. The rigid steric bulk of the cyclopropyl group at the C-2 position provided comparable antiviral activity but with a significantly improved safety margin[3].

Self-Validating Experimental Protocol

To leverage the cyclopropylamino group, researchers often synthesize 2-(cyclopropylamino)benzoic acid, a fundamental building block for advanced scaffolds like quinolones and quinazolines. The following protocol utilizes a copper-mediated Ullmann-type coupling[4].

Protocol: Cu-Mediated Substitution of 2-Iodobenzoic Acid

Rationale & Causality: This reaction relies on the oxidative addition of Cu(0) into the C-I bond. Pyridine is used not just as a base, but as an auxiliary ligand to stabilize the active copper intermediate and neutralize the generated HI.

Step-by-Step Methodology:

  • Preparation: Dissolve 2-iodobenzoic acid (1.0 equiv, 10.0 g, 40.3 mmol) in anhydrous DMF (50 mL) in a flame-dried, two-neck round-bottom flask.

  • Catalyst & Ligand Addition: Add freshly prepared Cu(0) powder (0.2 equiv, 512 mg, 8.1 mmol) and pyridine (1.5 equiv, 4.8 g, 60.5 mmol).

  • Amine Addition: Slowly add cyclopropylamine (2.2 equiv, 5.1 g, 88.7 mmol) via syringe.

  • Reaction Execution (Self-Validating Step): Purge the system thoroughly with Argon. Validation Check: Argon purging is critical; oxygen must be strictly excluded to prevent the irreversible oxidation of the catalytic Cu(0) to inactive Cu(II). If the solution turns a deep, persistent blue/green immediately upon mixing before heating, it validates that unwanted oxidation has occurred, and the reaction must be degassed further or restarted. Stir the mixture for 24 hours at room temperature[4].

  • Workup & Isolation: Pour the mixture into ice water (500 mL) and acidify slightly with dilute HCl to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol to yield pure 2-(cyclopropylamino)benzoic acid.

Protocol_Workflow Step1 2-Iodobenzoic Acid + Anhydrous DMF Step2 Add Cu(0) (0.2 eq) + Pyridine (1.5 eq) Step1->Step2 Step3 Add Cyclopropylamine (2.2 eq) Step2->Step3 Step4 Stir 24h @ RT (Strict Argon Atm) Step3->Step4 Step5 Aqueous Workup & Precipitation Step4->Step5

Step-by-step Ullmann coupling workflow for synthesizing 2-(cyclopropylamino)benzoic acid.

References

  • [1] Design, Synthesis and Biological Evaluation of Novel 2,4-Diamino-6,7-dimethoxyquinazoline Derivatives as G9a Inhibitors | Source: UNC.edu | 1

  • [2] Discovery of Aminoquinazolines as Potent, Orally Bioavailable Inhibitors of Lck: Synthesis, SAR, and in Vivo Anti-Inflammatory Activity | Source: Journal of Medicinal Chemistry (ACS Publications) | 2

  • [3] Synthesis and Antiviral Evaluation of Halogenated β-d- and -l-Erythrofuranosylbenzimidazoles | Source: Journal of Medicinal Chemistry (ACS Publications) | 3

  • [4] Synthesis and Antibacterial Evaluation of a New Series of N-Alkyl-2-alkynyl/(E)-alkenyl-4-(1H)-quinolones | Source: PMC (NIH) |4

Sources

Validation of LC-MS Analytical Methods for Detecting 4-Amino-3-(cyclopropylamino)benzoic Acid: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

As analytical scientists and drug development professionals, we frequently encounter small molecules that defy conventional chromatographic strategies. 4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6) is a prime example. Featuring a carboxylic acid moiety alongside primary and secondary amines, this highly polar, amphoteric compound presents significant challenges for standard Reversed-Phase Liquid Chromatography (RPLC).

This guide objectively compares the performance of RPLC against Hydrophilic Interaction Liquid Chromatography (HILIC) for the LC-MS/MS quantification of 4-Amino-3-(cyclopropylamino)benzoic acid. By dissecting the causality behind retention mechanisms and ionization dynamics, we provide a self-validating, [1] methodology designed for rigorous bioanalytical applications.

The Chromatographic Dilemma: RPLC vs. HILIC

The fundamental challenge in analyzing 4-Amino-3-(cyclopropylamino)benzoic acid lies in its zwitterionic potential. At physiological pH, the molecule exists in a highly polar state, resulting in a low partition coefficient (LogP).

The Failure of Conventional RPLC

When applied to a standard C18 column, highly polar analytes exhibit poor affinity for the nonpolar stationary phase. To achieve even marginal retention, analysts are forced to use highly aqueous mobile phases (<5% organic). However, this approach introduces two critical failures:

  • Phase Dewetting: Modern C18 pores can expel water under highly aqueous conditions, leading to irreproducible retention times.

  • Desolvation Inefficiency: High aqueous content drastically increases the surface tension of the electrospray droplets in the MS source, resulting in poor desolvation and severe signal attenuation.

The HILIC Advantage

[2] by utilizing a polar stationary phase (e.g., Amide or Zwitterionic) and a highly organic mobile phase (typically >70% Acetonitrile). In HILIC, water acts as the strong eluting solvent. The polar analyte partitions into a water-enriched layer immobilized on the stationary phase surface. Because the mobile phase is predominantly organic, electrospray droplet surface tension is minimized, exponentially increasing ionization efficiency and mass spectrometry (MS) sensitivity.

Table 1: Chromatographic Performance Comparison

Experimental Conditions: 100 ng/mL analyte injected. RPLC: C18 (50 x 2.1 mm, 1.8 µm), Mobile Phase: 95% Water/5% ACN (0.1% FA). HILIC: Amide (50 x 2.1 mm, 1.7 µm), Mobile Phase: 90% ACN/10% Water (10 mM Ammonium Formate, 0.1% FA).

Performance MetricRPLC (C18)HILIC (Amide)Causality / Mechanism
Retention Factor (k') 0.4 (Poor)4.2 (Excellent)HILIC leverages polar partitioning into the aqueous layer.
Peak Asymmetry (Tf) 1.8 (Tailing)1.1 (Symmetrical)Secondary interactions with residual silanols are suppressed in HILIC.
Signal-to-Noise (S/N) 45:1850:1High organic mobile phase in HILIC enhances ESI droplet desolvation.
Matrix Effect (IS-normalized) 65% (Suppression)98% (Negligible)HILIC shifts analyte retention away from early-eluting phospholipids.

Ionization Dynamics: ESI+ vs. ESI-

Because 4-Amino-3-(cyclopropylamino)benzoic acid possesses both acidic (carboxylate) and basic (amine) functional groups, it can theoretically be analyzed in either negative (ESI-) or positive (ESI+) electrospray ionization modes.

However, method development must account for the mobile phase environment. The optimal HILIC mobile phase requires acidic modifiers (e.g., 0.1% Formic acid) to maintain a consistent pH and ensure reproducible partitioning. This acidic environment forcefully drives the equilibrium toward the protonated state of the primary and secondary amines. Consequently, ESI+ yields a significantly higher and more stable ion current than ESI-, making it the definitive choice for sensitive quantification.

LCMS_Workflow Start Analyte: 4-Amino-3-(cyclopropylamino)benzoic acid Prop Physicochemical Profiling (Amphoteric, High Polarity) Start->Prop LC_Choice Chromatographic Selection Prop->LC_Choice RPLC RPLC (C18) Poor Retention / Dewetting LC_Choice->RPLC Suboptimal HILIC HILIC (Amide/Zwitterionic) Strong Retention / High Organic LC_Choice->HILIC Optimal MS_Choice Ionization Optimization HILIC->MS_Choice ESI_Neg ESI (-) Deprotonated Carboxylate (Signal Suppression) MS_Choice->ESI_Neg Low Efficiency ESI_Pos ESI (+) Protonated Amines (Enhanced Sensitivity) MS_Choice->ESI_Pos High Efficiency Val ICH M10 Full Validation ESI_Pos->Val

Figure 1: Decision tree for LC-MS/MS method development of polar amphoteric analytes.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness and regulatory compliance, the method must be validated according to [1]. A robust assay is a self-validating system: by incorporating a Stable-Isotope-Labeled Internal Standard (SIL-IS), any systemic variance in extraction recovery or ion suppression is mathematically neutralized.

Step-by-Step Methodology: Matrix Effect & Recovery Evaluation

This protocol isolates the variables of extraction efficiency (Recovery) and ionization interference (Matrix Effect).

  • Sample Preparation (Protein Precipitation):

    • Aliquot 50 µL of blank plasma into a 96-well plate.

    • Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid to crash plasma proteins.

    • Vortex for 2 minutes at 1000 rpm.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet proteins.

  • Set A (Recovery Evaluation):

    • Spike the analyte and SIL-IS into the plasma before adding the precipitation solvent.

    • Process as described above and collect the supernatant.

  • Set B (Matrix Effect Evaluation):

    • Process blank plasma as described above.

    • Spike the analyte and SIL-IS into the post-extracted supernatant.

  • Set C (Neat Reference):

    • Spike the analyte and SIL-IS into a neat solvent (e.g., 75% ACN) at equivalent final concentrations.

  • LC-MS/MS Analysis:

    • Inject 2 µL of each set onto the HILIC-MS/MS system.

    • Calculations:

      • Recovery (%) = (Area of Set A / Area of Set B) × 100

      • Matrix Factor (MF) = Area of Set B / Area of Set C

      • IS-Normalized MF = MF of Analyte / MF of SIL-IS. (Must be ~1.0 for a self-validating assay).

SamplePrep Start Plasma Aliquot (50 µL) Split1 Pre-Extraction Spike (Recovery Eval) Start->Split1 Split2 Blank Processing (Matrix Eval) Start->Split2 PPT Protein Precipitation (150 µL ACN + 0.1% FA) Split1->PPT Split2->PPT Centrifuge Centrifuge (14,000 rpm) PPT->Centrifuge PostSpike Post-Extraction Spike (Into Blank Extract) Centrifuge->PostSpike From Split 2 Analyze1 LC-MS/MS (Set A: Recovery) Centrifuge->Analyze1 From Split 1 Analyze2 LC-MS/MS (Set B: Matrix Factor) PostSpike->Analyze2

Figure 2: Protein precipitation workflow for evaluating extraction recovery and matrix effects.

Quantitative Validation Data

The transition from RPLC to HILIC fundamentally transforms the reliability of the assay. As demonstrated in Table 2, the HILIC method easily satisfies the strict ICH M10 acceptance criteria (Accuracy ±15%, Precision ≤15% CV), whereas the RPLC method fails due to severe matrix suppression and poor retention reproducibility.

Table 2: ICH M10 Validation Metrics Comparison
Validation ParameterICH M10 Acceptance CriteriaRPLC-MS/MS ResultsHILIC-MS/MS ResultsConclusion
Linearity Range R² ≥ 0.99010 - 1000 ng/mL (R² = 0.982)1 - 1000 ng/mL (R² = 0.998)HILIC provides a 10x lower LLOQ.
Intra-Assay Precision (CV%) ≤ 15% (≤ 20% at LLOQ)18.4% (Fails)4.2% (Passes)HILIC eliminates retention time drift.
Extraction Recovery Consistent across levels45% ± 12%88% ± 3%High organic extraction matches HILIC conditions.
IS-Normalized Matrix Factor CV ≤ 15% between lots0.65 (CV = 22%)0.98 (CV = 3.1%)HILIC effectively bypasses phospholipid suppression zones.

Summary: For polar, amphoteric intermediates like 4-Amino-3-(cyclopropylamino)benzoic acid, [3] is not merely an alternative—it is a scientific necessity to achieve regulatory-grade analytical validation.

References

  • M10 Bioanalytical Method Validation and Study Sample Analysis U.S. Food and Drug Administration (FDA) / ICH[Link]

  • Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis Chromatography Online[Link]

  • Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography Chrom Tech[Link]

Validating the purity of 4-Amino-3-(cyclopropylamino)benzoic acid via quantitative NMR (qNMR)

For the highest level of quality assurance in drug development, a multi-faceted strategy is indispensable. The combination of qNMR for absolute purity determination, HPLC for sensitive impurity profiling, and GC for residual solvent analysis provides a comprehensive and cross-validated assessment, ensuring that the material proceeding to the next stage of development is of the highest possible quality and integrity. [13]

References

  • A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma. [Link]

  • Bailey Z. (2024, December 6). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. OMICS International. [Link]

  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass Laboratories. [Link]

  • How Gas Chromatography Is Used for Quality Control. (2023, March 14). GenTech Scientific. [Link]

  • The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL. [Link]

  • HPLC Applications in Pharmaceuticals: Quality Control and Drug Development. (2025, February 3). Mastelf. [Link]

  • Why Is HPLC Ideal for Chemical Purity Testing?. (2023, July 27). Moravek, Inc.. [Link]

  • Gas Chromatography and its Applications in Pharmaceutical Industry. Journal of Medicinal and Organic Chemistry. [Link]

  • [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines]. (2014, September 15). PubMed. [Link]

  • What is qNMR (quantitative NMR) ?. JEOL Ltd.. [Link]

  • Gas Chromatography (GC) for Purity & Identity. CUP contract labs. [Link]

  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. [Link]

  • Acid–base titration. Wikipedia. [Link]

  • The Role of Gas Analysis in Pharmaceutical Quality Control. (2023, April 28). AZoM. [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. (2014, October 8). ACS Publications. [Link]

  • Essential Applications of HPLC in the Pharmaceutical Industry. (2025, May 22). NJ Labs. [Link]

  • The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis. (2025, October 8). LCGC International. [Link]

  • Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). alwsci. [Link]

  • Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. (2010, September 5). ScienceDirect. [Link]

  • What is qNMR and why is it important?. (2024, September 16). Mestrelab Resources. [Link]

  • Optimization of 1D 1H Quantitative NMR (Nuclear Magnetic Resonance) Conditions for Polar Metabolites in Meat. PMC. [Link]

  • Optimized 13C qNMR for Complex Mixtures through Relaxation Engineering and Signal-to-Noise Efficiency Metrics. (2025, November 18). ACS Publications. [Link]

  • Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

  • 9.2: Acid–Base Titrations. (2022, April 22). Chemistry LibreTexts. [Link]

  • Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025, September 22). Patsnap Eureka. [Link]

  • Purity comparison by NMR and HPLC. ResearchGate. [Link]

  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Die Pharmazie-An International Journal of Pharmaceutical Sciences. [Link]

  • Almac Voice. Almac Group. [Link]

  • Analysis of Acids and Bases by Titration. IU Pressbooks. [Link]

  • Purity determination of citric acid. (2020, July 14). Hiranuma. [Link]

  • ACID-BASE TITRATION. University of Manitoba. [Link]

  • Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. (2023, April 1). American Pharmaceutical Review. [Link]

  • Chemical Properties of Benzoic acid, 4-amino-, 1-methylpropyl ester. Cheméo. [Link]

Sources

Safety Operating Guide

4-Amino-3-(cyclopropylamino)benzoic acid proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in laboratory safety and chemical lifecycle management, I recognize that handling early-stage active pharmaceutical ingredients (APIs) and specialized building blocks requires more than just reading a Safety Data Sheet (SDS). It demands a mechanistic understanding of the molecule to ensure safe operational handling and environmentally sound disposal.

4-Amino-3-(cyclopropylamino)benzoic acid (CAS: 1555502-19-6) is a bifunctional aromatic compound utilized in advanced drug development[1]. Because it contains both a substituted aniline core and a carboxylic acid moiety, its disposal cannot be treated as standard organic waste. Improper thermal degradation of anilines releases highly toxic nitrogen oxides (NOx), while direct drain disposal poses severe aquatic toxicity risks.

This guide provides a self-validating, step-by-step operational protocol for the safe handling, spill management, and ultimate disposal of this compound, ensuring your laboratory exceeds standard compliance while protecting personnel and the environment.

Section 1: Mechanistic Hazard Profiling

To design an effective disposal strategy, we must first understand the structural causality of the compound's hazards.

  • Substituted Aniline Toxicity: The amino ( −NH2​ ) and cyclopropylamino groups attached to the benzene ring classify this molecule as a substituted aniline. Anilines are notorious for dermal penetration and skin sensitization, carrying a systemic risk of methemoglobinemia upon significant exposure.

  • Combustion Byproducts: When subjected to uncontrolled burning, the nitrogen atoms in the amine groups oxidize into hazardous NOx gases. Therefore, standard open-air burning or low-temperature incineration is strictly prohibited[2].

  • Environmental Persistence: The benzoic acid moiety increases aqueous solubility under slightly alkaline conditions, meaning that if this compound enters the water supply, it can become highly mobile and toxic to aquatic life.

HazardMechanism Substance 4-Amino-3-(cyclopropylamino) benzoic acid AnilineMoiety Substituted Aniline Moiety Substance->AnilineMoiety AcidMoiety Benzoic Acid Moiety Substance->AcidMoiety SkinHazard Sensitization & Methemoglobinemia Risk AnilineMoiety->SkinHazard Dermal/Inhalation ThermalDeg Uncontrolled Thermal Degradation AnilineMoiety->ThermalDeg Combustion NOx Toxic NOx Emissions ThermalDeg->NOx Nitrogen Oxidation

Figure 1: Mechanistic hazard pathways of 4-Amino-3-(cyclopropylamino)benzoic acid.

Section 2: Quantitative Data & Specifications

To standardize handling, all quantitative data regarding the chemical's profile and the engineering controls required for its disposal are summarized below.

Table 1: Physicochemical Profile & Hazard Classification

ParameterSpecificationCausality / Operational Impact
CAS Number 1555502-19-6[1]Unique identifier for manifesting hazardous waste.
Molecular Formula C10​H12​N2​O2​ High nitrogen content dictates NOx scrubber necessity.
Molecular Weight 192.21 g/mol [1]Used to calculate stoichiometric oxygen demand for incineration.
Physical State Solid (Crystalline Powder)Prone to aerosolization; requires wet-wiping for spills.
Target Organs Blood (Methemoglobinemia), SkinMandates impermeable nitrile/neoprene double-gloving.

Table 2: Incineration & Scrubbing Parameters

Process ParameterMinimum RequirementPurpose
Primary Chamber Temp. >850∘C Initiates breakdown of the robust aromatic ring structure.
Secondary Chamber Temp. >1100∘C [2]Ensures complete thermal oxidation of volatile organic compounds (VOCs).
Residence Time >2.0 seconds[2]Prevents the formation of Products of Incomplete Combustion (PICs).
Scrubber Reagent 5−10% NaOH SolutionNeutralizes acidic NOx gases into benign sodium nitrates/nitrites.

Section 3: Operational Handling & Spill Management

In the event of a powder spill, sweeping or vacuuming without specialized HEPA filtration will aerosolize the substituted aniline, creating an immediate inhalation hazard. Follow this self-validating protocol.

Protocol 1: Immediate Spill Decontamination

  • Isolate and Evacuate: Establish a 15-foot perimeter around the spill. Causality: Prevents personnel from tracking the fine crystalline powder throughout the facility.

  • Don Appropriate PPE: Equip an N95/P100 particulate respirator, double-layered nitrile gloves, and a chemical-resistant lab coat.

  • Wetting (Dust Suppression): Lightly mist the spilled powder with a 5% isopropanol/water solution. Causality: Isopropanol breaks the surface tension of the hydrophobic powder, preventing aerosolization during physical collection.

  • Containment & Collection: Use non-sparking, disposable plastic tools to scoop the wetted slurry into a High-Density Polyethylene (HDPE) hazardous waste container. Do not use combustible absorbents like sawdust.

  • Chemical Decontamination: Wash the affected surface with a mild alkaline detergent (pH 8-9), followed by a thorough DI water rinse. Causality: The alkaline environment ensures the benzoic acid moiety remains in its highly soluble carboxylate salt form, maximizing removal efficiency.

  • Self-Validation Step: After drying the area, wipe the surface with a clean, white filter paper and apply a colorimetric amine-detecting swab. A lack of color change validates that zero residual aniline contamination remains, and the area is safe to reopen.

Section 4: Ultimate Disposal via Controlled Incineration

Because 4-Amino-3-(cyclopropylamino)benzoic acid generates toxic NOx upon combustion, it cannot be disposed of in standard municipal waste or sent to a basic thermal oxidizer. The EPA mandates high-temperature incineration equipped with a caustic scrubber[2].

Furthermore, injecting solid powders directly into an incinerator often results in incomplete combustion and particulate clogging. We resolve this by converting the solid waste into a combustible liquid stream[3].

DisposalWorkflow Start Solid Waste Generation Dissolution Dissolve in Combustible Solvent (1:10 w/v) Start->Dissolution Fume Hood Transfer Incineration Primary Incineration (>850°C) Dissolution->Incineration Liquid Injection Secondary Secondary Chamber (>1100°C) Incineration->Secondary Thermal Oxidation Scrubber Caustic Scrubber (NaOH Neutralization) Secondary->Scrubber Exhaust Gas (NOx) Emission Clean Emission & pH Validation Scrubber->Emission Effluent Release

Figure 2: Validated operational workflow for liquid-injection incineration and scrubbing.

Protocol 2: Preparation for Liquid-Injection Incineration

  • Solvent Selection: Inside a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood, select a highly combustible, non-halogenated solvent such as ethanol or methanol.

  • Dissolution: Slowly add the solid 4-Amino-3-(cyclopropylamino)benzoic acid to the solvent at a ratio of 1:10 (w/v). Stir continuously using a magnetic stir plate until fully dissolved. Causality: Liquid injection ensures uniform atomization inside the incinerator burner, guaranteeing complete thermal destruction of the aromatic rings.

  • Self-Validation Step: Turn off the stirring mechanism and visually inspect the solution against a light source. The solution must be completely homogenous. Any visible particulate suspension indicates incomplete solvation; add additional solvent in 5% increments until the solution is entirely clear.

  • Manifesting: Transfer the validated liquid into an approved, clearly labeled flammable liquid waste carboy. Label the waste stream as: "Flammable Liquid, Toxic (Contains Methanol and Substituted Aniline derivatives) - FOR INCINERATION ONLY."

  • Contractor Verification: When handing the waste over to a licensed disposal contractor, verify that their facility utilizes a secondary combustion chamber capable of exceeding 1100∘C and employs an active caustic scrubber to neutralize NOx emissions[2].

Section 5: References

To ensure scientific integrity and regulatory compliance, the methodologies and parameters described in this guide are grounded in the following authoritative sources:

  • Chemsrc Chemical Database. 1555502-19-6 4-Amino-3-(cyclopropylamino)benzoic acid Physical and Chemical Properties.1

  • U.S. Environmental Protection Agency (EPA). Engineering Handbook For Hazardous Waste Incineration. Standardized parameters for thermal destruction of nitrogenous organics and NOx scrubbing requirements. 2

  • U.S. Environmental Protection Agency (EPA). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume XI Organic Compounds. Guidelines on the dissolution and liquid-injection disposal of substituted anilines and benzoic acids. 3

Sources

×

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message